Ethyl 2-chloro-2-(hydroxyimino)acetate

Core Science & Biosynthesis

A Technical Guide to the Thermal Stability and Decomposition of Ethyl Chloroximidoacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl chloroximidoacetate is a functionalized oxime ester, a class of compounds recognized for their utility as photoinitiators and their potential energetic properties.[1][2] A comprehensive understanding of the thermal stability and decomposition characteristics of this molecule is paramount for its safe handling, storage, and application in research and development. This guide provides a detailed framework for the investigation of the thermal properties of ethyl chloroximidoacetate, outlining the theoretical underpinnings and practical methodologies for its characterization. Drawing upon established principles for the analysis of energetic materials and oxime esters, this document serves as a robust protocol for researchers.[3][4]

Introduction: The Significance of Thermal Stability in Oxime Esters

Oxime esters are a class of organic compounds characterized by the R-C(=N-OR')-R'' structure. The N-O bond within this functional group is known to be relatively labile, predisposing these molecules to facile cleavage upon exposure to heat or light.[5] This property is harnessed in applications such as photopolymerization, where oxime esters can serve as efficient photoinitiators.[1][2] However, this inherent reactivity also raises significant safety considerations, as uncontrolled thermal decomposition can lead to rapid energy release and potentially explosive events.[4][6]

The thermal stability of a compound like ethyl chloroximidoacetate is not a single data point but rather a profile of its behavior under thermal stress. Key parameters of interest include the onset of decomposition, the rate of decomposition as a function of temperature, the enthalpy of decomposition, and the identity of the decomposition products. For professionals in drug development, where novel compounds are frequently synthesized and evaluated, a thorough understanding of thermal stability is a critical component of the safety assessment and risk mitigation strategy.

Theoretical Framework: Mechanisms of Oxime Ester Decomposition

The thermal decomposition of oxime esters is primarily dictated by the homolytic cleavage of the N-O bond.[5] This initial step generates a highly reactive iminyl radical and a carboxyl radical. The subsequent reaction pathways of these radical intermediates determine the final decomposition products and the overall exothermicity of the process.

Proposed Decomposition Pathway for Ethyl Chloroximidoacetate:

The presence of a chlorine atom and an ester group on the ethyl chloroximidoacetate molecule introduces additional potential reaction pathways. The following is a proposed, non-exhaustive decomposition pathway based on the principles of radical chemistry.

Caption: Proposed thermal decomposition pathway for ethyl chloroximidoacetate.

Experimental Characterization of Thermal Stability

A multi-technique approach is essential for a comprehensive understanding of the thermal stability of ethyl chloroximidoacetate. The primary techniques employed are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[6][7]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is invaluable for determining the onset temperature of decomposition and identifying the number of decomposition steps.

Experimental Protocol: TGA of Ethyl Chloroximidoacetate

• Instrument Preparation: Ensure the TGA instrument is calibrated for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 1-5 mg of ethyl chloroximidoacetate into a clean TGA pan (typically aluminum or platinum).

• Experimental Parameters:

  • Temperature Program: Ramp from ambient temperature to 500 °C at a heating rate of 10 °C/min.

  • Atmosphere: Nitrogen gas at a flow rate of 50 mL/min. An inert atmosphere is crucial to prevent oxidative side reactions.

• Data Analysis:

  • Plot the mass (%) versus temperature (°C).

  • Determine the onset temperature of decomposition (Tonset), defined as the temperature at which a significant mass loss begins. This is often calculated using the tangent method at the point of greatest slope on the TGA curve.

  • Identify the temperatures at which 5% and 50% mass loss occurs (Td5 and Td50) to provide standardized comparison points.[1]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[3][7] This technique provides critical information about the energetics of decomposition, including the onset temperature of exothermic or endothermic events and the total enthalpy of decomposition.

Experimental Protocol: DSC of Ethyl Chloroximidoacetate

• Instrument Preparation: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

• Sample Preparation: Accurately weigh 0.5-2 mg of ethyl chloroximidoacetate into a hermetically sealed aluminum pan. The use of a sealed pan is critical to contain any volatile decomposition products and ensure accurate enthalpy measurements.

• Experimental Parameters:

  • Temperature Program: Ramp from ambient temperature to 350 °C at a heating rate of 10 °C/min.

  • Atmosphere: Nitrogen gas at a flow rate of 50 mL/min.

• Data Analysis:

  • Plot the heat flow (mW) versus temperature (°C).

  • Determine the onset temperature of the exothermic decomposition peak (Tonset).

  • Integrate the area under the exothermic peak to calculate the enthalpy of decomposition (ΔHd) in J/g.

Workflow for Thermal Analysis:

Sources

• 1. Naphthalene-Based Oxime Esters as Type I Photoinitiators for Free Radical Photopolymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Application of Differential Scanning Calorimetry to Thermal Analysis for Energetic Materials | Scientific.Net [scientific.net]
• 4. Energetic Materials Testing with Calorimetry - SETARAM [setaramsolutions.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Precision Testing for Energetic Materials and Propellants [tainstruments.com]
• 7. researchgate.net [researchgate.net]

The Strategic Utility of Ethyl 2-Chloro-2-(Hydroxyimino)Acetate in Advanced Molecular Synthesis

Executive Summary

In contemporary organic synthesis and drug discovery, the ability to predictably construct complex heterocyclic frameworks is paramount. Ethyl 2-chloro-2-(hydroxyimino)acetate (CAS: 14337-43-0) has emerged as a linchpin reagent in this domain. Functioning as a highly efficient, bench-stable precursor to nitrile oxides, this compound enables the rapid assembly of isoxazolines, dihydro-oxadiazines, and polycyclic alkaloid scaffolds.

This technical guide dissects the physicochemical profile, mechanistic reactivity, and field-validated protocols associated with ethyl 2-chloro-2-(hydroxyimino)acetate. By understanding the causality behind its synthetic behavior, researchers can leverage this versatile synthon to accelerate the development of novel therapeutics and agrochemicals.

Physicochemical Profiling & Quantitative Data

Ethyl 2-chloro-2-(hydroxyimino)acetate—often referred to as ethyl chloroximidoacetate or chloro oxime—is characterized by a unique triad of functional groups: a chloro substituent, a hydroxyimino (oxime) group, and an ethyl ester functionality 1[1]. This structural density makes it an exceptional electrophilic and nucleophilic partner in diverse chemical transformations.

Table 1: Key Physicochemical and Structural Properties 2[2] 3[3]

Property	Value
IUPAC Name	Ethyl (2Z)-2-chloro-2-hydroxyiminoacetate
CAS Number	14337-43-0
Molecular Formula	C₄H₆ClNO₃
Molecular Weight	151.55 g/mol
Melting Point	70–76 °C
Boiling Point	230.5 °C (at 760 mmHg)
Density	1.36 g/cm³
LogP	0.79

Mechanistic Foundation: The "Masked Dipole"

The true value of ethyl 2-chloro-2-(hydroxyimino)acetate lies in its behavior as a "masked" 1,3-dipole. Free nitrile oxides are notoriously unstable, rapidly dimerizing into inactive furoxans. By storing the dipole as a stable chloro-oxime, chemists can generate the reactive species in situ exactly when needed.

When exposed to a mild base (such as sodium bicarbonate or triethylamine), the hydroxyimino group is deprotonated. The resulting oxy-anion drives the expulsion of the adjacent chloride leaving group via dehydrohalogenation. This generates ethoxycarbonylformonitrile oxide , a highly reactive intermediate that instantly undergoes concerted [3+2] cycloaddition with available alkenes or alkynes (dipolarophiles) 4[4].

Caption: Synthetic workflow from glycine derivative to bioactive isoxazoline scaffolds.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols have been designed as self-validating systems. Every step includes the mechanistic rationale (causality) to empower researchers to troubleshoot and scale effectively.

Protocol A: De Novo Synthesis via Nitrosation

This method converts commercially available glycine ethyl ester into the target chloro-oxime with a typical yield of ~76% 5[5].

• Acidification & Matrix Preparation:

  • Action: Dissolve 14 mmol of glycine ethyl ester hydrochloride in 3 mL of deionized water. Slowly add 1.2 mL of concentrated HCl.

  • Causality: The high concentration of HCl serves a dual purpose. First, it provides the acidic protons necessary to dehydrate nitrous acid into the reactive nitrosonium ion ( NO+ ). Second, it saturates the solution with chloride ions, which act as the nucleophile in the subsequent substitution step.

• Thermal Control:

  • Action: Cool the reaction vessel to strictly between -5 °C and 0 °C using an ice-salt bath.

  • Causality: Nitrous acid is highly unstable and will rapidly decompose into toxic nitrogen oxides (NOx) at room temperature. Sub-zero temperatures ensure the nitrosonium intermediate remains available for primary amine attack.

• Nitrosation:

  • Action: Prepare a solution of 14 mmol sodium nitrite in 1.4 mL water. Add this dropwise to the cooled acidic mixture over 15 minutes.

  • Causality: Dropwise addition prevents localized exothermic spikes that could degrade the intermediate. A color shift to pale yellow indicates the successful formation of the oxime.

• Isolation & Self-Validation:

  • Action: Stir for 45 minutes at 0 °C. Quench with brine, extract with diethyl ether, dry over anhydrous Na2​SO4​ , and evaporate under reduced pressure.

  • Validation: The reaction is complete when TLC (Hexane/EtOAc) shows the disappearance of the highly polar amine baseline spot. Note: Do not subject the product to high-temperature distillation due to the thermal instability of the oxime bond.

Protocol B: In Situ Nitrile Oxide Generation and [3+2] Cycloaddition

This protocol details the capture of the transient nitrile oxide to form isoxazolines 6[6].

• Pre-mixing the Reactants:

  • Action: Dissolve 1.0 eq of ethyl 2-chloro-2-(hydroxyimino)acetate and 1.2 eq of the target alkene (dipolarophile) in a non-nucleophilic solvent (e.g., dichloromethane).

  • Causality: Pre-mixing ensures that the exact moment the nitrile oxide is generated, it is surrounded by the dipolarophile. This kinetically favors the desired bimolecular [3+2] cycloaddition over the termolecular dimerization pathway.

• Base-Promoted Elimination:

  • Action: Slowly add 1.1 eq of a weak base (e.g., aqueous NaHCO3​ ) at room temperature.

  • Causality: The base deprotonates the oxime hydroxyl group, triggering the expulsion of the chloride ion and forming the linear C≡N+−O− nitrile oxide system.

• Cycloaddition & Validation:

  • Action: Stir for 2-4 hours. Wash with water to remove chloride salts, dry the organic layer, and concentrate.

  • Validation: Successful cycloaddition is confirmed by the disappearance of the alkene signals in 1H NMR and the appearance of characteristic diastereotopic protons of the newly formed isoxazoline ring (typically between 3.0–4.5 ppm).

Advanced Applications in Drug Development

Ethyl 2-chloro-2-(hydroxyimino)acetate is not merely a structural building block; it is a gateway to highly specific pharmacophores.

• AMPA/Kainate Receptor Agonists: The compound is heavily utilized to synthesize chiral amino acids that are structurally related to glutamic acid. A prime example is the synthesis of CIP-AS, a potent agonist at ionotropic AMPA-kainate receptors, which has profound implications in neuropharmacology 4[4].

• Dihydro-oxadiazines via Ring Expansion: The chloro-oxime can undergo nucleophilic substitution with aziridines to form N-aziridinyloximes. Upon treatment with a Lewis acid catalyst like scandium triflate ( Sc(OTf)3​ ), these intermediates undergo a complex ring expansion to yield dihydro-oxadiazines, a rare and valuable heterocyclic class for drug discovery 4[4].

• Alkaloid Framework Assembly: Beyond standard cycloadditions, this compound acts as a versatile synthon in benzannulation reactions, enabling the rapid construction of polycyclic systems that mimic natural alkaloid frameworks.

Caption: Divergent synthetic applications of ethyl 2-chloro-2-(hydroxyimino)acetate in drug discovery.

Toxicological Profile & Handling Standards

Due to its high reactivity, ethyl 2-chloro-2-(hydroxyimino)acetate presents specific occupational hazards that mandate strict laboratory safety protocols.

According to global harmonized standards, the compound is classified under the following hazard codes 2[2]:

• H315 / H318: Causes skin irritation and serious eye damage. The presence of the labile chlorine atom makes it a potent alkylating agent for biological nucleophiles.

• H334 / H335: May cause allergy or asthma symptoms, as well as severe respiratory tract irritation if inhaled.

Mandatory Handling Protocol: All manipulations involving the raw powder or concentrated solutions must be performed inside a certified chemical fume hood. Personnel must be equipped with an N95-equivalent particulate respirator, chemical-resistant gloves (e.g., heavy-duty nitrile or neoprene), and full-face shielding to prevent ocular exposure 4[4].

References

• PubChem (NIH) - 2-Chloro-2-hydroxyiminoacetic acid ethyl ester | C4H6ClNO3 | CID 9576005. Available at:[Link]

• LookChem - CAS No.14337-43-0, 2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER Suppliers. Available at: [Link]

Sources

• 1. CAS 14337-43-0: Ethyl 2-chloro-2-(hydroxyimino)acetate [cymitquimica.com]
• 2. 2-Chloro-2-hydroxyiminoacetic acid ethyl ester | C4H6ClNO3 | CID 9576005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. 氯代肟基乙酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate synthesis - chemicalbook [chemicalbook.com]
• 6. Buy Ethyl 2-chloro-2-(hydroxyimino)acetate | 861135-87-7 [smolecule.com]

Protocols & Analytical Methods

Application Note: 1,3-Dipolar Cycloaddition Methodologies Using Ethyl 2-Chloro-2-(hydroxyimino)acetate

Executive Summary

Ethyl 2-chloro-2-(hydroxyimino)acetate (CAS: 14337-43-0), frequently referred to as ethyl chloroximidoacetate, is a bench-stable, highly versatile reagent utilized extensively in heterocyclic organic synthesis. Its primary application lies in serving as a reliable precursor for the in situ generation of ethoxycarbonylformonitrile oxide. As a highly reactive 1,3-dipole, this intermediate readily undergoes[3+2] cycloaddition with various dipolarophiles—such as alkenes and alkynes—to construct functionalized isoxazolines and isoxazoles. These five-membered heterocyclic scaffolds are privileged pharmacophores in drug discovery, forming the structural backbone of numerous anti-cancer agents, antibiotics, and central nervous system (CNS) therapeutics.

This technical guide provides field-proven insights, mechanistic causality, and self-validating protocols for deploying this reagent effectively while mitigating common synthetic pitfalls.

Mechanistic Insights & Causality in Reagent Selection

The fundamental transformation of ethyl 2-chloro-2-(hydroxyimino)acetate relies on base-mediated dehydrohalogenation. Upon the introduction of a base, the oxime proton is abstracted, triggering the elimination of the adjacent chloride ion. This cascade generates the transient nitrile oxide (ethoxycarbonylformonitrile oxide).

The Dimerization Challenge: Nitrile oxides are inherently unstable and highly prone to spontaneous dimerization, forming biologically inactive furoxans (1,2,5-oxadiazole 2-oxides) 1. If the concentration of the nitrile oxide exceeds the rate at which it can react with the dipolarophile, the dimerization pathway dominates, severely diminishing the yield of the desired isoxazole/isoxazoline.

Causality in Reaction Design: To circumvent furoxan formation, kinetic control is paramount. The choice of the base and the solvent system directly dictates the success of the cycloaddition:

• Biphasic Systems (Na₂CO₃ in THF/H₂O): Using a mild inorganic base in a biphasic mixture ensures the slow, controlled generation of the nitrile oxide. This maintains a low steady-state concentration of the dipole, kinetically favoring the bimolecular [3+2] cycloaddition over dimerization 2.

• Anhydrous Systems (Et₃N in DCM/Toluene): For highly reactive or moisture-sensitive dipolarophiles, organic bases can be used. However, the base must be added dropwise at 0 °C to prevent an exothermic spike that would otherwise rapidly generate an excess of the dipole, leading to dimerization 3.

Reaction Pathway Visualization

Reaction pathways of ethyl 2-chloro-2-(hydroxyimino)acetate to isoxazoles and isoxazolines.

Experimental Methodologies

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that researchers can verify the success of each phase before proceeding.

Protocol A: Biphasic Synthesis of Isoxazoles (Alkyne Dipolarophiles)

This method is optimal for standard terminal alkynes, utilizing a biphasic solvent system to strictly control the generation rate of the nitrile oxide.

Reagents:

• Ethyl 2-chloro-2-(hydroxyimino)acetate: 1.0 mmol (1.0 equiv)

• Terminal Alkyne: 1.2 mmol (1.2 equiv)

• Sodium Carbonate (Na₂CO₃): 2.5 mmol (2.5 equiv)

• Solvent: THF/H₂O (1:1 v/v), 10 mL

Step-by-Step Procedure:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the alkyne and ethyl 2-chloro-2-(hydroxyimino)acetate in 5 mL of THF.

• Base Introduction: Dissolve Na₂CO₃ in 5 mL of deionized water. Add this aqueous solution to the THF mixture in one portion.

  • Causality: The biphasic nature limits the interaction between the base and the organic precursor at the solvent interface, ensuring a slow, steady release of the dipole.

• Reaction: Seal the flask and stir vigorously (≥800 rpm) at room temperature (20–25 °C) for 12–24 hours.

• Self-Validation Check (TLC): Monitor the reaction via TLC (Hexanes:EtOAc 3:1). The disappearance of the UV-active starting material (R_f ~0.4) and the appearance of a new, highly UV-active product spot (R_f ~0.6) validates the completion of the cycloaddition.

• Workup: Dilute the mixture with 15 mL of water and extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine (20 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography to yield the pure 3-ethoxycarbonyl-5-substituted isoxazole.

Protocol B: Anhydrous Synthesis of Isoxazolines (Alkene Dipolarophiles)

This protocol is tailored for moisture-sensitive or highly reactive alkenes, utilizing an organic base under strict thermal control to prevent dimerization.

Reagents:

• Ethyl 2-chloro-2-(hydroxyimino)acetate: 1.0 mmol (1.0 equiv)

• Alkene: 1.5 mmol (1.5 equiv)

• Triethylamine (Et₃N): 1.2 mmol (1.2 equiv)

• Solvent: Anhydrous Dichloromethane (DCM), 10 mL

Step-by-Step Procedure:

• Preparation: In an oven-dried flask under an inert atmosphere (N₂ or Ar), dissolve the alkene and ethyl 2-chloro-2-(hydroxyimino)acetate in anhydrous DCM.

• Thermal Control: Submerge the flask in an ice bath and allow it to equilibrate to 0 °C for 10 minutes.

• Controlled Activation: Add Et₃N dropwise over a period of 15 minutes using a syringe pump or addition funnel.

  • Causality: Rapid addition causes a localized concentration spike of the 1,3-dipole, leading to immediate furoxan formation. Dropwise addition at 0 °C matches the dipole generation rate to the cycloaddition consumption rate.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 16–24 hours.

• Workup & Self-Validation: Quench the reaction by washing the organic layer with 1M HCl (10 mL).

  • Self-Validation Check: The acidic wash neutralizes unreacted Et₃N. The absence of an amine odor and a neutral pH in the subsequent saturated NaHCO₃ wash (10 mL) validates the complete removal of the base.

• Isolation: Wash with brine (10 mL), dry over anhydrous MgSO₄, filter, and remove the solvent in vacuo. Purify via silica gel chromatography.

Quantitative Data & Optimization Metrics

The table below summarizes expected yields and reaction kinetics based on the nature of the dipolarophile. Variations in electronic density and steric hindrance directly impact the efficiency of the[3+2] cycloaddition.

Dipolarophile Type	Recommended Base / Solvent System	Typical Reaction Time	Major Product Scaffold	Expected Yield Range
Terminal Alkyne	Na₂CO₃ / THF:H₂O (1:1)	12 - 24 h	3-Ethoxycarbonyl-isoxazole	65% - 85%
Internal Alkyne	Na₂CO₃ / THF:H₂O (1:1)	24 - 48 h	3-Ethoxycarbonyl-isoxazole	40% - 60%
Terminal Alkene	Et₃N / DCM (Anhydrous)	16 - 24 h	3-Ethoxycarbonyl-isoxazoline	70% - 90%
Electron-Deficient Alkene	Et₃N / Toluene (Anhydrous)	12 - 18 h	3-Ethoxycarbonyl-isoxazoline	75% - 95%

Note: Internal alkynes exhibit higher steric hindrance, resulting in extended reaction times and moderately reduced yields due to the increased probability of competitive dipole dimerization over the prolonged reaction window.

References

• Source: PubMed Central (PMC), National Institutes of Health (NIH)
• Application Notes and Protocols for the Synthesis of Heterocycles from Glyoxylic Acid Oxime Derivatives Source: BenchChem URL
• Diastereofacial Selectivity in the Cycloaddition of Nitrones to (E)

Sources

• 1. Synthesis and Investigation of Novel Spiro-isoxazolines as Anti-Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: In Situ Generation and Application of Nitrile Oxides from Ethyl 2-Chloro-2-(hydroxyimino)acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the preparation and in situ generation of ethoxycarbonylformonitrile oxide from its stable precursor, ethyl 2-chloro-2-(hydroxyimino)acetate. Nitrile oxides are highly reactive 1,3-dipoles, pivotal in the synthesis of five-membered heterocyclic compounds like isoxazoles and isoxazolines, which are significant scaffolds in medicinal chemistry. This guide details the underlying chemical principles, step-by-step experimental protocols, safety considerations, and applications, with a focus on the [3+2] cycloaddition reaction.

Introduction: The Synthetic Utility of Nitrile Oxides

Nitrile oxides are valuable reactive intermediates in organic synthesis, most notably for their participation in 1,3-dipolar cycloaddition reactions to form five-membered heterocycles.[1][2] These heterocyclic structures are found in a wide range of biologically active compounds and natural products.[3][4] However, the inherent instability of nitrile oxides necessitates their generation in situ, immediately before their use in a subsequent reaction.[5]

Ethyl 2-chloro-2-(hydroxyimino)acetate serves as an excellent and stable precursor for the in situ generation of ethoxycarbonylformonitrile oxide.[6][7][8] This method avoids the handling of more hazardous or unstable reagents often associated with other nitrile oxide generation methods, such as the oxidation of aldoximes or the dehydration of nitroalkanes.[5][9] The presence of the electron-withdrawing ethoxycarbonyl group enhances the reactivity of the nitrile oxide, making it a versatile tool for synthetic chemists.

Mechanism of Nitrile Oxide Formation

The in situ generation of ethoxycarbonylformonitrile oxide from ethyl 2-chloro-2-(hydroxyimino)acetate is typically achieved by dehydrochlorination using a mild base. The process involves two key steps:

• Deprotonation: A base, commonly a weak inorganic base like sodium bicarbonate or an organic base such as triethylamine, removes the acidic proton from the hydroxyimino group.[6][8]

• Elimination of Chloride: The resulting anion undergoes a spontaneous elimination of the chloride ion to form the highly reactive nitrile oxide intermediate.[6]

This intermediate is then immediately trapped by a dipolarophile present in the reaction mixture.

Caption: Mechanism of nitrile oxide generation.

Preparation of the Precursor: Ethyl 2-chloro-2-(hydroxyimino)acetate

While commercially available, ethyl 2-chloro-2-(hydroxyimino)acetate can also be synthesized in the laboratory. A common method involves the reaction of glycine ethyl ester hydrochloride with sodium nitrite in the presence of hydrochloric acid.[10]

Synthesis Protocol

Materials:

• Glycine ethyl ester hydrochloride

• Sodium nitrite

• Concentrated Hydrochloric Acid

• Water

• Diethyl ether or Ethyl acetate

• Brine solution

• Anhydrous magnesium sulfate or sodium sulfate

• Ice bath

• Separatory funnel

• Round bottom flask

• Magnetic stirrer

Procedure:

• In a round bottom flask, dissolve glycine ethyl ester hydrochloride (e.g., 2 g, 14 mmol) in water (3 mL).

• Cool the solution to -5 °C using an ice-salt bath.

• Slowly add concentrated hydrochloric acid (1.2 mL).

• In a separate beaker, prepare a solution of sodium nitrite (1 g, 14 mmol) in water (1.4 mL).

• Add the sodium nitrite solution dropwise to the cooled glycine ester solution, maintaining the temperature at or below 0 °C.

• Stir the resulting mixture at 0 °C for 10 minutes.

• Add another portion of sodium nitrite solution (1 g, 14 mmol in 1.4 mL water) and continue stirring at 0 °C for 45 minutes.[10]

• After the reaction is complete, add a brine solution to the mixture.

• Extract the product with diethyl ether or ethyl acetate.[7][10]

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and evaporate the solvent under reduced pressure. The resulting (Z)-ethyl 2-chloro-2-(hydroxyimino)acetate is often used in the next step without further purification.[10]

Expected Yield: Approximately 76%.[10]

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)
Glycine ethyl ester HCl	139.58	2.0	14.3
Sodium Nitrite	69.00	2.0	28.9
Product	151.55	~1.6	~10.9

In Situ Generation and [3+2] Cycloaddition: Synthesis of Isoxazolines

The primary application of in situ generated ethoxycarbonylformonitrile oxide is its participation in [3+2] cycloaddition reactions with various dipolarophiles, such as alkenes and alkynes, to yield isoxazolines and isoxazoles, respectively.[6][11][12] These reactions are highly valuable in the construction of complex molecular architectures.[6][13]

General Protocol for Cycloaddition with an Alkene

Materials:

• Ethyl 2-chloro-2-(hydroxyimino)acetate

• Alkene (dipolarophile)

• Sodium bicarbonate (or other suitable base)

• Solvent (e.g., ethyl acetate, dichloromethane, or under solvent-free conditions)

• Magnetic stirrer

• Reaction flask

Procedure:

• To a stirred solution of the alkene (1.0 eq) in a suitable solvent, add ethyl 2-chloro-2-(hydroxyimino)acetate (1.1 eq).

• Add sodium bicarbonate (1.5 eq) portion-wise to the mixture.[6][8][14]

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Note: For some reactions, microwave irradiation can significantly reduce reaction times.[6][13] Additionally, mechanochemical methods, such as ball-milling, have been successfully employed for solvent-free synthesis of isoxazoles.[11]

Caption: General experimental workflow.

Safety and Handling

Ethyl 2-chloro-2-(hydroxyimino)acetate and the in situ generated nitrile oxide should be handled with appropriate safety precautions in a well-ventilated fume hood.[15][16][17]

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves (nitrile gloves are recommended).[15][16]

• Inhalation: Avoid inhaling dust or vapors. If dust is generated, respiratory protection may be required.[16]

• Skin and Eye Contact: The compound can cause skin and serious eye irritation.[16] In case of contact, flush the affected area with plenty of water.[18]

• Storage: Store the precursor in a cool, dry, and well-ventilated area, away from incompatible materials.[8][14][15] The recommended storage temperature is 2-8°C.[8][14]

• Disposal: Dispose of chemical waste according to institutional and local regulations.[16]

Applications in Drug Development and Organic Synthesis

The isoxazole and isoxazoline moieties synthesized via nitrile oxide cycloadditions are prevalent in many pharmaceutically active compounds. These heterocycles are known to exhibit a wide range of biological activities, making them attractive targets in drug discovery.

• Medicinal Chemistry: Isoxazole derivatives have been investigated for their potential as histone deacetylase (HDAC) inhibitors.[13] They are also core structures in certain agonists for ionotropic glutamate receptors (AMPA-kainate receptors).[7][8][14]

• Heterocyclic Chemistry: This methodology provides a reliable route to a variety of substituted isoxazoles and isoxazolines, which can serve as versatile building blocks for the synthesis of more complex molecules.[6]

• Natural Product Synthesis: The photochemical reactivity of the resulting isoxazoline ring allows for ring-opening reactions, providing access to diverse heterocyclic scaffolds and precursors for alkaloids.[6]

Troubleshooting and Key Considerations

• Low Yield: If the yield of the cycloaddition product is low, consider varying the base, solvent, or reaction temperature. In some cases, a stronger, non-nucleophilic base may be required. The purity of the starting materials is also crucial.

• Side Reactions: The dimerization of the nitrile oxide to form a furoxan can be a competing side reaction. This can be minimized by slowly adding the base to the reaction mixture containing the dipolarophile, thus keeping the concentration of the nitrile oxide low.

• Regioselectivity: The regioselectivity of the [3+2] cycloaddition is influenced by both steric and electronic factors of the dipolarophile.

• Alternative Methods: For substrates that are sensitive to the conditions described, other methods for nitrile oxide generation, such as the use of hypervalent iodine reagents or enzymatic methods, could be explored.[3][4][9]

Conclusion

The in situ generation of ethoxycarbonylformonitrile oxide from ethyl 2-chloro-2-(hydroxyimino)acetate is a robust and convenient method for accessing this highly reactive intermediate. This approach offers significant advantages in terms of the stability and handling of the precursor. The subsequent [3+2] cycloaddition reactions provide a powerful tool for the synthesis of isoxazoles and isoxazolines, which are of great interest to researchers in organic synthesis and drug development. By understanding the underlying mechanisms and following the detailed protocols, scientists can effectively utilize this chemistry to construct complex heterocyclic molecules.

References

• Raymond, J. L., Detta, E., Alza, E., & Pericàs, M. A. (2025, May). Proposed mechanism for the formation of 5 from ethyl 2‐chloro‐2‐(hydroxyimino)acetate 3. ResearchGate. [Link]

• RSC Publishing. (2022, February 23). Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides over Cu/Al2O3 surface under ball-milling conditions. [Link]

• Springer. (2021, October 6). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. [Link]

• Organic Chemistry Portal. Synthesis of isoxazoles. [Link]

• Covestro. (2012, August 22). SAFETY DATA SHEET. [Link]

• Sharma, M., & Biegasiewicz, K. (2025, November 18). Biocatalytic Synthesis of Isoxazolines Enabled by Cryptic Nitrile Oxide Formation by a Vanadium-Dependent Chloroperoxidase. ChemRxiv. [Link]

• Minakata, S., Okumura, S., Nagamachi, T., & Takeda, Y. (2011). Generation of Nitrile Oxides from Oximes Using t-BuOI and Their Cycloaddition. Organic Letters, 13(11), 2966-2969. [Link]

• Beilstein Journal of Organic Chemistry. (2012, April 19). Aryl nitrile oxide cycloaddition reactions in the presence of pinacol boronic acid ester. [Link]

• University of California, Irvine. The [3+2]Cycloaddition Reaction. [Link]

• RSC Publishing. Inverse electron-demand 1,3-dipolar cycloaddition of nitrile oxide with common nitriles leading to 3-functionalized 1,2,4-oxadiazoles. [Link]

• R Discovery. Cycloaddition Reactions Of Nitrile Oxides Research Articles. [Link]

• PubMed. (2019, January 4). In Situ Generation of Nitrile Oxides from NaCl-Oxone Oxidation of Various Aldoximes and Their 1,3-Dipolar Cycloaddition. [Link]

• MDPI. Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines. [Link]

• R Discovery. (1989, January 1). A New Method for the Generation of Nitrile Oxides and Its Application to the Synthesis of 2-Isoxazolines. [Link]

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Application Notes and Protocols for the Synthesis of 1,2,4-Oxadiazoles

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The 1,2,4-Oxadiazole Scaffold in Modern Drug Discovery

The 1,2,4-oxadiazole ring is a five-membered heterocycle that has garnered significant attention in medicinal chemistry.[1][2] First synthesized in 1884 by Tiemann and Krüger, this scaffold has evolved from a chemical curiosity to a privileged structure in drug design.[1][3] Its prevalence in pharmaceuticals stems from its unique bioisosteric properties, often serving as a stable replacement for labile ester and amide functionalities. This substitution can enhance metabolic stability and modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates.[2][4]

The therapeutic landscape of 1,2,4-oxadiazole derivatives is remarkably broad, with compounds exhibiting antimicrobial, anti-inflammatory, anticancer, antiviral, and central nervous system activities.[2][4] A notable example is the commercial drug Oxolamine, a cough suppressant, which validated the potential of this heterocycle in medicine.[1][4] The continued interest in this scaffold is evidenced by the increasing number of patents and clinical candidates featuring the 1,2,4-oxadiazole core, underscoring its importance for researchers in drug development.[1][5]

This application note provides a detailed guide to a robust and versatile one-pot synthesis of 3,5-disubstituted 1,2,4-oxadiazoles, focusing on the in-situ activation of carboxylic acids with ethyl chloroformate for reaction with amidoximes.

Mechanistic Insights: The Amidoxime Route to 1,2,4-Oxadiazoles

The most widely employed and versatile method for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles is the condensation of an amidoxime with an activated carboxylic acid derivative, followed by cyclodehydration.[3][6] This pathway is considered a [4+1] cycloaddition, where four atoms of the final ring are contributed by the amidoxime and one carbon atom is provided by the carboxylic acid derivative.[3]

The protocol detailed herein utilizes ethyl chloroformate as an efficient activating agent for the carboxylic acid. The reaction proceeds through the following key steps:

• Formation of a Mixed Anhydride: In the presence of a base, the carboxylic acid reacts with ethyl chloroformate to form a highly reactive mixed carbonic-carboxylic anhydride intermediate. This in-situ activation obviates the need to isolate more reactive species like acyl chlorides.

• O-Acylation of the Amidoxime: The nucleophilic nitrogen of the amidoxime attacks the electrophilic carbonyl carbon of the mixed anhydride, leading to the formation of an O-acylamidoxime intermediate.

• Cyclodehydration: Under the reaction conditions, the O-acylamidoxime undergoes intramolecular cyclization with the elimination of water to form the stable 1,2,4-oxadiazole ring.

This one-pot procedure is advantageous as it avoids the isolation of intermediates, reduces solvent and reagent usage, and simplifies the purification process, aligning with the principles of green chemistry.[1]

Experimental Protocol: One-Pot Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

This protocol describes a general and efficient one-pot procedure for the synthesis of 3,5-disubstituted 1,2,4-oxadiazoles from a carboxylic acid and an arylamidoxime, mediated by ethyl chloroformate.

Materials and Equipment

• Reagents:

  • Substituted carboxylic acid (1.0 eq)

  • Substituted arylamidoxime (1.2 eq)

  • Ethyl chloroformate (1.1 eq)

  • Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

  • Dichloromethane (CH₂Cl₂), anhydrous

  • Ethyl acetate (for work-up)

  • Brine solution

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Solvents for chromatography (e.g., hexane, ethyl acetate)

• Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Dropping funnel

  • Reflux condenser (if heating is required, though many reactions proceed at room temperature)

  • Inert atmosphere setup (e.g., nitrogen or argon balloon)

  • Separatory funnel

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates and developing chamber

  • Silica gel for column chromatography

Visualizing the Workflow

Caption: One-pot synthesis workflow for 1,2,4-oxadiazoles.

Step-by-Step Procedure

• Reaction Setup: To a round-bottom flask charged with a magnetic stir bar, add the carboxylic acid (1.0 eq), the arylamidoxime (1.2 eq), and anhydrous potassium carbonate (2.0 eq). Suspend these solids in anhydrous dichloromethane under an inert atmosphere.

• Activation: Cool the suspension in an ice bath. To this stirred mixture, add ethyl chloroformate (1.1 eq) dropwise via a dropping funnel over a period of 10-15 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction vigorously for 4-12 hours. Monitor the progress of the reaction by TLC.

• Work-up: Upon completion, quench the reaction by carefully adding water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with brine (1 x 50 mL). Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 3,5-disubstituted 1,2,4-oxadiazole.

Quantitative Data Summary

The following table provides an example of typical reagent quantities and expected yields for this protocol.

Component	Molar Eq.	Molecular Weight ( g/mol )	Amount (mmol)	Mass/Volume
Benzoic Acid	1.0	122.12	5.0	610.6 mg
Benzamidoxime	1.2	136.15	6.0	816.9 mg
Ethyl Chloroformate	1.1	108.52	5.5	0.52 mL (d=1.14)
Potassium Carbonate	2.0	138.21	10.0	1.38 g
Dichloromethane	-	-	-	25 mL
Expected Product
3,5-Diphenyl-1,2,4-oxadiazole	-	222.24	-	~80-90% yield

Safety and Handling

General Precautions: This procedure should be carried out in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.[2][5]

Reagent-Specific Hazards:

• Ethyl Chloroformate (and related chloro-compounds like Ethyl Chlorooxoacetate): These reagents are flammable, corrosive, and cause severe skin burns and eye damage.[2][7] They are also lachrymators.[2] Handle with extreme care, avoiding inhalation of vapors and direct contact with skin and eyes.[5][7] In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.[2]

• Dichloromethane: A volatile organic solvent that is a suspected carcinogen. All handling should be done in a fume hood to avoid inhalation.

• Potassium Carbonate: While less hazardous, it is an irritant. Avoid inhalation of dust and contact with skin and eyes.

Storage: Store ethyl chloroformate and other reactive reagents in a cool, dry, well-ventilated area away from incompatible substances like water and strong bases.[2] Containers should be tightly closed and clearly labeled.[5][8]

Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.[9]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	- Inactive reagents (e.g., wet solvent or absorbed moisture).- Insufficient base.- Low reaction temperature or time.	- Ensure all reagents and solvents are anhydrous.- Use freshly opened or properly stored reagents.- Increase the amount of base or try a stronger base (e.g., triethylamine).- Increase reaction time or gently heat the mixture.
Formation of Side Products	- Dimerization of the amidoxime.- Reaction of ethyl chloroformate with the amidoxime N-OH group.	- Ensure slow, dropwise addition of ethyl chloroformate at low temperature to control reactivity.- Use precise stoichiometric amounts of reagents.
Difficult Purification	- Unreacted starting materials co-eluting with the product.- Presence of baseline impurities.	- Optimize the reaction to go to completion.- Perform an aqueous wash (e.g., with dilute HCl or NaHCO₃) during work-up to remove basic or acidic starting materials.- Use a different solvent system for chromatography.

Conclusion

The synthesis of 1,2,4-oxadiazoles via the amidoxime pathway is a cornerstone reaction for medicinal chemists. The one-pot protocol using ethyl chloroformate for in-situ carboxylic acid activation offers an efficient, scalable, and versatile method for accessing a wide array of 3,5-disubstituted 1,2,4-oxadiazoles. By understanding the underlying mechanism and adhering to the detailed protocol and safety guidelines, researchers can confidently and reliably synthesize these valuable scaffolds for application in drug discovery and development.

References

• Biernacki, K., Daśko, M., Ciupak, O., & Kubiński, K. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Pharmaceuticals, 13(6), 111. [Link]

• Di Mola, A., et al. (2020). recent advances on 1,2,4-oxadiazoles: from synthesis to reactivity and pharmaceutical applications. IRIS (Institutional Research Information System). [Link]

• Neves Filho, R. A. W., Bezerra, N. M. M., Guedes, J. M., & Srivastava, R. M. (2010). An easy synthesis of 3,5-disubstituted 1,2,4-oxadiazoles from carboxylic acids and arylamidoximes mediated by ethyl chloroformate. Journal of the Brazilian Chemical Society, 21(11), 2154-2159. [Link]

• Sidneva, E. A., et al. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Molecules, 28(6), 2549. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. Retrieved from [Link]

• Kayukova, L. A. (2005). Synthesis of 1,2,4-oxadiazoles (a review). Pharmaceutical Chemistry Journal, 39, 539-548. [Link]

• da Silva, A. C. M., et al. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. Molecules, 27(23), 8345. [Link]

• Indian Journal of Pharmaceutical Education and Research. (2024, July 21). Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities. [Link]

• Herber, C., et al. (2013). Synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties. Beilstein Journal of Organic Chemistry, 9, 2358-2367. [Link]

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Application Notes & Protocols: Synthesis of 3,5-Disubstituted Isoxazoles via 1,3-Dipolar Cycloaddition of Terminal Alkynes with Ethyl 2-Chloro-2-(hydroxyimino)acetate

Authored by: A Senior Application Scientist

Abstract

The isoxazole motif is a cornerstone in medicinal chemistry and drug development, prized for its role as a versatile pharmacophore in a multitude of therapeutic agents.[1][2][3][4] This five-membered heterocycle's unique electronic properties and ability to engage in various non-covalent interactions make it a privileged structure in the design of bioactive molecules.[5][6] Among the most robust and direct methods for its synthesis is the [3+2] cycloaddition reaction between a nitrile oxide and an alkyne.[7][8] This guide provides an in-depth analysis and detailed protocols for the reaction between terminal alkynes and ethoxycarbonylformonitrile oxide, generated in situ from its stable precursor, ethyl 2-chloro-2-(hydroxyimino)acetate. We will explore the underlying mechanism, present validated experimental procedures, discuss the impact of catalysis, and provide data-driven insights to empower researchers in their synthetic endeavors.

The Underlying Chemistry: Mechanism and Rationale

The synthesis of isoxazoles from ethyl 2-chloro-2-(hydroxyimino)acetate and terminal alkynes is a classic example of a 1,3-dipolar cycloaddition, a powerful ring-forming reaction established by the work of Rolf Huisgen.[7] The reaction proceeds in two primary stages:

Stage 1: In Situ Generation of the Nitrile Oxide

Ethyl 2-chloro-2-(hydroxyimino)acetate serves as a stable, easily handled precursor to the highly reactive 1,3-dipole, ethoxycarbonylformonitrile oxide. Nitrile oxides are generally unstable and prone to dimerization to form furoxans, necessitating their generation in situ.[9][10] This is achieved through the base-mediated elimination of hydrogen chloride (HCl) from the chlorooxime precursor. A mild base, such as triethylamine (Et₃N) or sodium bicarbonate (NaHCO₃), is sufficient to deprotonate the hydroxyl group, initiating the elimination cascade.[11][12]

Stage 2: The [3+2] Cycloaddition

Once formed, the electron-rich nitrile oxide readily undergoes a concerted, pericyclic [3+2] cycloaddition with a dipolarophile—in this case, a terminal alkyne.[7] This reaction constructs the five-membered isoxazole ring. When reacting with terminal (monosubstituted) alkynes, the cycloaddition exhibits high regioselectivity, predominantly yielding the 3,5-disubstituted isoxazole isomer. This selectivity is governed by both steric and electronic factors, where the larger substituent of the alkyne orients itself away from the substituent on the nitrile oxide.

The overall transformation is depicted below:

Figure 1: Reaction mechanism for isoxazole synthesis.

Applications in Drug Discovery

The isoxazole scaffold is integral to numerous FDA-approved drugs and clinical candidates. Its presence confers favorable pharmacokinetic properties and provides a rigid framework for orienting functional groups toward biological targets. The reaction described herein provides direct access to isoxazoles bearing an ethoxycarbonyl group, a versatile handle for further chemical modification, such as amide bond formation, reduction, or hydrolysis, thus enabling the rapid generation of diverse compound libraries for screening. Isoxazole-containing compounds have demonstrated a wide range of biological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[2][4][6]

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Ethyl 2-chloro-2-(hydroxyimino)acetate is a hazardous substance; consult the Safety Data Sheet (SDS) before use.[13]

Protocol 1: General Base-Mediated Synthesis of 3,5-Disubstituted Isoxazoles

This protocol details the classic and widely used method employing a tertiary amine base for the in situ generation of the nitrile oxide.

Materials and Equipment:

• Ethyl 2-chloro-2-(hydroxyimino)acetate (1.0 eq)

• Terminal alkyne (1.0 - 1.2 eq)

• Triethylamine (Et₃N) (1.1 - 1.5 eq)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate (EtOAc))

• Round-bottom flask with magnetic stir bar

• Condenser (if heating)

• Standard glassware for aqueous workup and extraction

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add ethyl 2-chloro-2-(hydroxyimino)acetate (1.0 eq) and the chosen terminal alkyne (1.1 eq).

• Solvent Addition: Dissolve the solids in a suitable anhydrous solvent (e.g., THF) to a concentration of approximately 0.1-0.5 M.

• Base Addition: Cool the solution to 0 °C using an ice bath. Slowly add triethylamine (1.2 eq) dropwise to the stirred solution over 5-10 minutes. Causality Note: Slow addition is crucial to control the exothermic reaction and minimize the rate of nitrile oxide dimerization.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (chlorooxime) is consumed.

• Workup:

  • Once the reaction is complete, quench by adding water.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent like ethyl acetate (3x volumes).

  • Combine the organic layers and wash sequentially with 1M HCl, saturated aqueous NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 3,5-disubstituted isoxazole.

Protocol 2: Copper(I)-Catalyzed Synthesis

The introduction of a copper(I) catalyst can accelerate the reaction, improve regioselectivity, and often allow for milder reaction conditions, sometimes even in aqueous solvent systems.[14][15][16] The mechanism is believed to involve the formation of a copper acetylide intermediate, which then reacts with the nitrile oxide.[14]

Additional Materials:

• Copper(I) Iodide (CuI) (1-10 mol%)

• Base (e.g., NaHCO₃ or a non-coordinating organic base)

• Solvent system (e.g., THF/H₂O mixture)[16]

Step-by-Step Procedure:

• Catalyst & Reagent Loading: In a round-bottom flask, combine the terminal alkyne (1.1 eq), ethyl 2-chloro-2-(hydroxyimino)acetate (1.0 eq), CuI (0.05 eq), and a base such as NaHCO₃ (1.5 eq).

• Solvent & Reaction: Add a solvent mixture such as THF/H₂O (1:1) and stir the reaction vigorously at room temperature.[16]

• Monitoring & Workup: Monitor the reaction by TLC. The reaction is often significantly faster than the non-catalyzed version. Upon completion, perform an aqueous workup as described in Protocol 1. The copper catalyst is typically removed during the aqueous washes or the subsequent chromatography.

• Purification: Purify by flash column chromatography as previously described.

Data Presentation: Substrate Scope & Yields

The reaction is robust and tolerates a wide variety of functional groups on the terminal alkyne partner. Below is a representative table summarizing typical outcomes.

Entry	Terminal Alkyne (R-C≡CH)	Product	Typical Yield (%)
1	Phenylacetylene	3-Ethoxycarbonyl-5-phenylisoxazole	>85%
2	1-Hexyne	3-Ethoxycarbonyl-5-butylisoxazole	~80%
3	Propargyl alcohol	3-Ethoxycarbonyl-5-(hydroxymethyl)isoxazole	~75%
4	4-Methoxyphenylacetylene	3-Ethoxycarbonyl-5-(4-methoxyphenyl)isoxazole	>90%
5	Ethynyltrimethylsilane	3-Ethoxycarbonyl-5-(trimethylsilyl)isoxazole	~70-80%

Yields are approximate and highly dependent on specific reaction conditions and purification efficiency. Data synthesized from literature reports.[5][14]

General Experimental Workflow

The overall process from planning to characterization follows a standardized path in synthetic chemistry.

Figure 2: General workflow for isoxazole synthesis.

Troubleshooting

• Low Yield:

  • Cause: Inefficient nitrile oxide generation or significant dimerization.

  • Solution: Ensure the base is added slowly at low temperature. Check the purity of the ethyl 2-chloro-2-(hydroxyimino)acetate, as it can degrade over time. Ensure anhydrous conditions, as water can hydrolyze the nitrile oxide.

• Formation of Furoxan Side-Product:

  • Cause: Dimerization of the nitrile oxide competes with the cycloaddition. This is more prevalent at higher concentrations or if the alkyne is unreactive.

  • Solution: Use a slight excess of the alkyne (1.1-1.2 eq). Maintain a lower reaction concentration. Consider a catalytic protocol which can accelerate the desired cycloaddition.

• Incomplete Reaction:

  • Cause: Insufficient base, poor quality reagents, or low reactivity of the alkyne.

  • Solution: Verify the stoichiometry and purity of all reagents. A slight excess of the base may be required. For less reactive alkynes, gentle heating (e.g., 40-50 °C) or switching to a catalyzed system may be necessary.

References

• García, F., et al. (2021). Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides over Cu/Al2O3 surface under ball-milling conditions. RSC Advances. Available at: [Link]

• Wikipedia. 1,3-Dipolar cycloaddition. Available at: [Link]

• Zhang, W. (2012). New Synthetic Method for 3,5-Disubstituted Isoxazole. Journal of Chemical and Pharmaceutical Research.

• Hansen, T. V., Wu, P., & Fokin, V. V. (2005). One-Pot Copper(I)-Catalyzed Synthesis of 3,5-Disubstituted Isoxazoles. Organic Letters. Available at: [Link]

• Pathak, T. P., et al. (2017). Chemoselective Nitrile Oxide–Alkyne 1,3-Dipolar Cycloaddition Reactions from Nitroalkane-Tethered Peptides. Organic Letters. Available at: [Link]

• Micheli, F., et al. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances.

• Minakata, S., et al. (2011). Generation of Nitrile Oxides from Oximes Using t-BuOI and Their Cycloaddition. Organic Letters. Available at: [Link]

• Martis, G. J., et al. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Medicinal Chemistry.
• Plumet, J. (2021).

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• Martis, G. J., et al. (2025). Advances in isoxazole chemistry and their role in drug discovery. PMC. Available at: [Link]

• Pathak, T. P., et al. (2017). Chemoselective Nitrile Oxide–Alkyne 1,3-Dipolar Cycloaddition Reactions from Nitroalkane-Tethered Peptides.
• RSC Publishing. (2025). Advances in isoxazole chemistry and their role in drug discovery.
• Pathak, T. P., et al. (2017). Chemoselective Nitrile Oxide-Alkyne 1,3-Dipolar Cycloaddition Reactions From Nitroalkane-Tethered Peptides. PubMed.
• Harigae, R., et al. (2014). Preparation of 3,5-Disubstituted Pyrazoles and Isoxazoles from Terminal Alkynes, Aldehydes, Hydrazines, and Hydroxylamine. Organic Chemistry Portal.
• Scientiae Radices. (2024).
• ResearchGate. (2025). Proposed mechanism for the formation of 5 from ethyl 2‐chloro‐2‐(hydroxyimino)

• Organic Chemistry Portal. Synthesis of isoxazoles. Available at: [Link]

• Sciforum.
• Beilstein Journal of Organic Chemistry. (2022). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides.

• Wang, X.-D., et al. (2021). Catalyst-Free Formation of Nitrile Oxides and Their Further Transformations to Diverse Heterocycles. Organic Letters. Available at: [Link]

• Jawalekar, A. M., et al. (2011). Synthesis of Isoxazoles by Hypervalent Iodine-induced Cycloaddition of Nitrile Oxides to Alkynes. The Royal Society of Chemistry.
• ResearchGate. (2015).

• Wallace, O. B. (2005). Synthesis of 3,4,5-Trisubstituted Isoxazoles via Sequential [3 + 2] Cycloaddition/Silicon-Based Cross-Coupling Reactions. The Journal of Organic Chemistry. Available at: [Link]

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• Construction of Isoxazole ring: An Overview. (2024). Journal of Chemical Biology & Pharmaceutical Chemistry.

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• 12. researchgate.net [researchgate.net]
• 13. thomassci.com [thomassci.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. BJOC - Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides [beilstein-journals.org]
• 16. researchgate.net [researchgate.net]

Ethyl 2-chloro-2-(hydroxyimino)acetate: A Versatile Precursor for the Synthesis of Pharmaceutical Intermediates

Application Note & Protocol Guide

Introduction: The Strategic Importance of a Versatile Building Block

In the landscape of modern pharmaceutical development, the efficient synthesis of complex molecular architectures is paramount. Ethyl 2-chloro-2-(hydroxyimino)acetate, a seemingly unassuming solid, has emerged as a critical and highly versatile precursor in the synthesis of a variety of pharmaceutical intermediates.[1][2] Its strategic importance lies in its unique bifunctional nature, possessing both a reactive chloro-oxime and an ester moiety. This combination allows for a diverse range of chemical transformations, making it an invaluable tool for medicinal chemists and process development scientists.

This technical guide provides a comprehensive overview of Ethyl 2-chloro-2-(hydroxyimino)acetate, with a particular focus on its application in the synthesis of key heterocyclic intermediates for antibiotic development. We will delve into the underlying chemical principles, provide a detailed, field-proven protocol for a critical transformation, and explore the broader applications that underscore its utility in drug discovery and development.

Physicochemical Properties and Safety Data

A thorough understanding of a reagent's properties and handling requirements is a prerequisite for its safe and effective use in any laboratory setting. The key data for Ethyl 2-chloro-2-(hydroxyimino)acetate (CAS No: 14337-43-0) are summarized below.

Property	Value	Reference
Molecular Formula	C4H6ClNO3
Molecular Weight	151.55 g/mol
Appearance	White to off-white solid	[1]
Melting Point	70-76 °C
Storage Temperature	2-8°C
Solubility	Soluble in methanol	[3]
Hazard Classifications	Skin Irrit. 2, Eye Dam. 1, Resp. Sens. 1, STOT SE 3
Signal Word	Danger

Safety Precautions: Ethyl 2-chloro-2-(hydroxyimino)acetate is a hazardous substance and must be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. Refer to the material safety data sheet (MSDS) for complete safety and handling information.

Core Application: Synthesis of (Z)-Ethyl 2-(2-aminothiazol-4-yl)-2-(hydroxyimino)acetate

A primary and highly significant application of Ethyl 2-chloro-2-(hydroxyimino)acetate is its use as a starting material for the synthesis of (Z)-Ethyl 2-(2-aminothiazol-4-yl)-2-(hydroxyimino)acetate. This aminothiazole derivative is a crucial side-chain precursor for a multitude of third-generation cephalosporin antibiotics. The (Z)-oxime moiety is particularly important as it confers stability against β-lactamase enzymes, a common mechanism of bacterial resistance.

Principle and Rationale

The synthesis proceeds via a Hantzsch-type thiazole synthesis. In this reaction, the α-chloro-oxime portion of Ethyl 2-chloro-2-(hydroxyimino)acetate reacts with a sulfur-containing nucleophile, in this case, thiourea. The reaction forms the five-membered thiazole ring in a single, efficient step. The choice of thiourea is critical as it provides the necessary nitrogen and sulfur atoms to construct the 2-aminothiazole core. The reaction conditions are optimized to favor the formation of the desired (Z)-isomer, which is the therapeutically active configuration in the final antibiotic.

Experimental Workflow for the Synthesis of (Z)-Ethyl 2-(2-aminothiazol-4-yl)-2-(hydroxyimino)acetate

Sources

• 1. 2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER | 14337-43-0 [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Scale-Up Synthesis of Ethyl 2-chloro-2-(hydroxyimino)acetate

Abstract

Ethyl 2-chloro-2-(hydroxyimino)acetate, also known as ethyl chloroximidoacetate, is a pivotal intermediate in the synthesis of a wide array of high-value chemical entities, including pharmaceuticals and advanced agrochemicals.[1] Its utility as a precursor for generating nitrile oxides for 1,3-dipolar cycloadditions makes it indispensable for constructing isoxazoline rings, which are core structures in many bioactive molecules.[2] This document provides a comprehensive guide for researchers and process chemists, detailing scalable synthesis protocols for this compound. We will explore the mechanistic underpinnings of the synthetic choices, present detailed, step-by-step procedures, and offer critical insights into safety, process optimization, and scale-up considerations. The protocols within are designed to be self-validating, with clear guidance on reaction monitoring and product characterization.

Compound Profile and Safety Imperatives

A thorough understanding of the physicochemical properties and, more importantly, the associated hazards is non-negotiable before any synthetic work is initiated.

Physicochemical Data

Property	Value	Reference(s)
CAS Number	14337-43-0	[2][3]
Alternate CAS	95080-93-6 ((Z)-isomer)	[4][5]
Molecular Formula	C₄H₆ClNO₃	[3][4]
Molecular Weight	151.55 g/mol	[2][4]
Appearance	White to off-white solid	[2]
Melting Point	70-76 °C	[2]
Storage Conditions	Refrigerate at 2-8°C, protect from moisture	[2][6][7]

Hazard Analysis and Safe Handling

Ethyl 2-chloro-2-(hydroxyimino)acetate is a hazardous substance that requires stringent safety protocols. All manipulations must be conducted within a certified chemical fume hood by personnel equipped with appropriate Personal Protective Equipment (PPE), including safety goggles, a face shield, impervious gloves, and a lab coat.[2][6]

• GHS Hazard Classification:

  • Danger: Causes serious eye damage (H318).[3][5][6]

  • Danger: May cause allergy or asthma symptoms or breathing difficulties if inhaled (H334).[3][5][6]

  • Warning: Causes skin irritation (H315).[3][6]

  • Warning: May cause respiratory irritation (H335).[3]

• Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases, which can lead to vigorous, exothermic reactions.[6]

• First Aid Measures:

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding eyelids apart. Seek immediate medical attention.[6][7]

  • Skin: Wash off immediately with plenty of soap and water. Remove contaminated clothing. If irritation or a rash occurs, seek medical advice.[6][7]

  • Inhalation: Move the person to fresh air. If experiencing respiratory symptoms (e.g., shortness of breath), call a poison center or doctor immediately.[6][7]

Overview of Synthetic Strategies

The synthesis of α-oximino esters can be approached from several classes of precursors, most commonly α-keto esters, α-halogen esters, or substituted malonic esters.[8] For the target molecule, ethyl 2-chloro-2-(hydroxyimino)acetate, the most direct and scalable methods involve either the simultaneous oximation and chlorination of a glycine-derived precursor or the direct chlorination of a pre-formed hydroxyimino acetate.

Caption: High-level overview of primary synthetic routes.

Detailed Synthesis Protocol: Chlorinative Diazotization of Glycine Ethyl Ester

This method is the most frequently cited laboratory-scale preparation and is amenable to scaling up to pilot plant levels with appropriate engineering controls.[4] It leverages the in-situ formation of a diazonium salt from glycine ethyl ester, which is subsequently converted to the chloro-oxime.

Mechanistic Rationale

The reaction proceeds in a tightly controlled, low-temperature environment. Glycine ethyl ester, an amino acid ester, reacts with nitrous acid (generated in situ from sodium nitrite and a strong acid like HCl) to form a diazonium intermediate (R-N₂⁺). This intermediate is highly unstable at ambient temperatures, necessitating strict cooling to -5 to 0 °C to prevent decomposition and hazardous gas evolution. The chloride ions present in high concentration from the HCl act as nucleophiles, displacing the diazo group, while the nitrosating conditions facilitate the formation of the N-hydroxyimino (oxime) functionality. The precise sequence can be complex, but the overall transformation is robust.

Materials and Equipment

Reagent	Formula	Grade
Glycine ethyl ester hydrochloride	C₄H₁₀ClNO₂	≥99%
Sodium nitrite	NaNO₂	ACS Reagent, ≥97%
Hydrochloric acid, concentrated	HCl	~37%
Diethyl ether	(C₂H₅)₂O	Anhydrous or ACS Grade
Sodium sulfate, anhydrous	Na₂SO₄	Granular
Deionized Water	H₂O	-

• Equipment: Jacketed glass reactor with overhead stirring, temperature probe, and addition funnel; cooling bath (e.g., acetone/dry ice or cryocooler); separatory funnel; rotary evaporator.

Step-by-Step Experimental Protocol

Sources

• 1. nbinno.com [nbinno.com]
• 2. Ethyl 2-chloro-2-(hydroxyimino)acetate 97 14337-43-0 [sigmaaldrich.com]
• 3. Ethyl 2-chloro-2-(hydroxyimino)acetate | C4H6ClNO3 | CID 6399471 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate synthesis - chemicalbook [chemicalbook.com]
• 5. nextsds.com [nextsds.com]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for Ethyl 2-chloro-2-(hydroxyimino)acetate Synthesis

Welcome to the Technical Support Center for the synthesis of ethyl 2-chloro-2-(hydroxyimino)acetate (CAS 14337-43-0). As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize their synthetic workflows.

Ethyl 2-chloro-2-(hydroxyimino)acetate is a critical building block used to generate ethoxycarbonylformonitrile oxide in situ for the preparation of isoxazolines and dihydro-oxadiazines. The most reliable and scalable route utilizes glycine ethyl ester hydrochloride as the starting material, which undergoes a tandem diazotization and nitrosation reaction with sodium nitrite in the presence of hydrochloric acid to yield the target compound at an optimal efficiency of approximately 76%[1]. However, researchers frequently encounter highly variable yields (often dropping below 40%) due to the sensitive nature of the reactive intermediates.

Diagnostic Workflow: Troubleshooting Low Yields

Before repeating a failed or low-yielding batch, use the logical workflow below to isolate the root cause of the inefficiency.

Diagnostic workflow for troubleshooting low yields in ethyl chlorooximidoacetate synthesis.

Mechanistic Causality & Process Parameters

To permanently resolve yield issues, one must understand the causality of the reaction. The transformation of glycine ethyl ester hydrochloride is not a single-step condensation; it is a tandem process requiring exactly two equivalents of nitrous acid (generated in situ from NaNO2 and HCl)[2].

• Diazotization/Chlorination: The primary amine is diazotized to a diazonium salt, which is subsequently displaced by the chloride ion from the concentrated HCl to form an ethyl chloroacetate intermediate.

• Active Methylene Nitrosation: The activated methylene group of the intermediate is then nitrosated by the second equivalent of nitrous acid to form the final stable oxime[3].

Because nitrous acid (HONO) is highly unstable and prone to exothermic decomposition into NOx gases, poor temperature control or improper reagent addition directly starves the reaction of the stoichiometry needed for Step 2, leading to incomplete conversion.

Quantitative Data: Impact of Process Parameters on Yield

Process Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Consequence	Typical Yield (%)
Temperature	> 5 °C	-5 °C to 0 °C	Prevents HONO decomposition and NOx off-gassing.	< 40% vs. 76%
NaNO2 Addition	Single Bolus	Two Sequential Portions	Controls exotherm; ensures reagent availability for both steps.	~45% vs. 76%
Acid Source	Dilute HCl	Concentrated HCl	Provides sufficient chloride nucleophile for displacement.	~30% vs. 76%
Aqueous Workup	Direct Extraction	Brine Saturation	Drives the polar oxime into the organic phase (salting out).	50-60% vs. 76%+

Self-Validating Experimental Protocol

This protocol is engineered as a self-validating system based on established pharmaceutical patent literature[2]. At each critical juncture, specific observable metrics are provided to confirm the reaction is proceeding correctly before advancing to the next step.

Reference Standard Yield: 76% (approx. 1.6 g) Scale: 14.0 mmol

Materials Required:

• Glycine ethyl ester hydrochloride (2.0 g, 14.0 mmol)

• Sodium nitrite (2.0 g, 28.0 mmol)

• Concentrated HCl (1.2 mL)

• Deionized Water, Brine, Diethyl Ether (or MTBE).

Step-by-Step Methodology:

• Acidic Amine Preparation: Dissolve 2.0 g (14.0 mmol) of glycine ethyl ester hydrochloride in 3.0 mL of deionized water in a round-bottom flask. Add 1.2 mL of concentrated HCl[2].

  • Causality: The excess strong acid is required to generate nitrous acid and provide the chloride nucleophile for the substitution step.

  • Validation Check: The solution must be completely clear and homogeneous before proceeding.

• First Nitrosation (Diazotization): Cool the solution to -5 °C using an ice-salt bath. Slowly add a pre-cooled solution of sodium nitrite (1.0 g, 14.0 mmol) in 1.4 mL of water dropwise over 15 minutes[2].

  • Causality: Maintaining -5 °C prevents the thermal decomposition of the diazonium intermediate.

  • Validation Check: A slight color change may occur, but vigorous bubbling (brown gas) indicates the temperature is too high. Stir at 0 °C for 10 minutes[2].

• Second Nitrosation (Oxime Formation): While strictly maintaining the temperature at 0 °C, add a second solution of sodium nitrite (1.0 g, 14.0 mmol) in 1.4 mL of water dropwise[2]. Stir the resulting mixture at 0 °C for 45 minutes[2].

  • Causality: The second equivalent of nitrous acid nitrosates the activated methylene carbon. Sequential addition prevents an excess of unstable HONO at any single point.

  • Validation Check: The reaction mixture should remain cold without aggressive off-gassing.

• • Causality: The oxime product is highly polar. Brine increases the ionic strength of the aqueous phase, driving the organic product into the extraction solvent.

• Extraction and Isolation: Extract the aqueous mixture with diethyl ether or MTBE (3 x 10 mL). Combine the organic layers, dry over anhydrous Na2SO4, filter, and evaporate under reduced pressure[2].

  • Validation Check: The crude product should be a white to light-yellow solid/powder with a melting point of 70-76 °C. The expected yield is ~1.6 g (76%)[2].

Frequently Asked Questions (FAQs)

Q: Why does my synthesis yield only 30-40% despite following the exact stoichiometry? A: The most common culprit is the thermal degradation of nitrous acid. If the internal temperature rises above 0 °C during the NaNO2 addition, HONO decomposes into NO and NO2 gases. This not only depletes your reagent but also causes side reactions. Use an internal thermometer and adjust the addition rate to strictly maintain -5 °C to 0 °C.

Q: Can I add all the sodium nitrite at once to save time? A: No. The synthesis requires two distinct mechanistic steps: diazotization/chlorination and methylene nitrosation. Adding the full 2 equivalents of NaNO2 at once leads to a massive exotherm and rapid off-gassing of nitrogen oxides, destroying the active intermediates and drastically reducing the yield[2].

Q: Can I substitute ethyl acetate or MTBE for diethyl ether during extraction? A: Yes, MTBE or ethyl acetate are safer, less volatile alternatives to diethyl ether and provide excellent partition coefficients. However, because ethyl acetate is slightly miscible with water, it is absolutely critical that you saturate the aqueous layer with brine prior to extraction to prevent product loss.

Q: My product is an oil instead of a solid. What went wrong? A: Pure ethyl 2-chloro-2-(hydroxyimino)acetate is a solid with a melting point of 70-76 °C. If you obtain an oil, it is likely contaminated with unreacted ethyl chloroacetate (an intermediate) or residual water. Ensure you dry the organic phase thoroughly with anhydrous Na2SO4 and avoid excessive heat (keep the water bath < 30 °C) during solvent evaporation, which can cause partial thermal degradation of the oxime.

References

Sources

• 1. Buy Ethyl 2-chloro-2-(hydroxyimino)acetate | 861135-87-7 [smolecule.com]
• 2. (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate synthesis - chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Purity in Ethyl 2-Chloro-2-(hydroxyimino)acetate Synthesis

Welcome to the Technical Support Center. Ethyl 2-chloro-2-(hydroxyimino)acetate (CAS 14337-43-0) is a highly versatile electrophilic building block, primarily utilized as a precursor for generating nitrile oxides in [3+2] cycloaddition reactions to construct complex isoxazoles and isoxazolines[1][2].

Despite its synthetic utility, obtaining and maintaining this compound at high purity (>99%) is notoriously difficult due to the transient nature of its reaction intermediates and its extreme sensitivity to moisture and thermal stress. This guide provides mechanistic troubleshooting, causality-based FAQs, and a self-validating experimental protocol to resolve common purity issues encountered during its synthesis and handling.

Mechanistic Causality & Reaction Workflow

The standard synthesis from glycine ethyl ester hydrochloride relies on a precise, two-stage cascade reaction.

• Diazotization: The first equivalent of nitrous acid (generated in situ from NaNO2 and HCl) converts the primary amine into an ethyl diazoacetate intermediate.

• Nitrosyl Chloride Addition: The addition of a second equivalent of NaNO2 generates nitrosyl chloride (NOCl), which electrophilically adds to the diazo carbon, expelling nitrogen gas to yield the target chlorooxime[3][4].

Deviations in stoichiometry, temperature, or addition rates disrupt this delicate cascade, leading to specific, predictable impurity profiles.

Reaction pathway and impurity formation in ethyl 2-chloro-2-(hydroxyimino)acetate synthesis.

Troubleshooting FAQs

Q1: My final product is heavily contaminated with ethyl chloroacetate. How is this forming, and how do I prevent it? Causality: Ethyl chloroacetate forms when the ethyl diazoacetate intermediate undergoes protonation by excess HCl, followed by nucleophilic displacement by chloride ions (with the loss of N2), rather than reacting with NOCl. This background hydrochlorination dominates if the second equivalent of NaNO2 is added too slowly or if the local concentration of NOCl is insufficient. Solution: Ensure strict adherence to the sequential addition protocol. Do not allow the reaction to sit after the first 10 minutes of diazotization. The second equivalent of NaNO2 must be added promptly to flood the system with NOCl, outcompeting the hydrochlorination side reaction[3].

Q2: NMR analysis shows a significant amount of carboxylic acid (2-chloro-2-(hydroxyimino)acetic acid). What causes this ester hydrolysis? Causality: The reaction is conducted in a highly acidic aqueous medium (concentrated HCl). Esters are inherently susceptible to acid-catalyzed hydrolysis. This side reaction is highly temperature-dependent and time-dependent. Solution: Maintain the internal reaction temperature strictly between -5 °C and 0 °C. Do not exceed the 45-minute reaction time for the second stage. Immediately quench the reaction with cold brine and extract into an organic solvent (e.g., diethyl ether) to remove the product from the acidic aqueous phase[3].

Q3: The melting point of my product is depressed (below the standard 78–82 °C range), and NMR shows split peaks. Is it degrading? Causality: You are likely observing a mixture of E and Z stereoisomers. The Z-isomer (hydroxyimino group anti to the ester) is the kinetically and thermodynamically favored product due to steric hindrance[3][4]. However, prolonged exposure to acid or elevated temperatures during solvent evaporation can trigger Z-to-E isomerization. Solution: Evaporate the extraction solvent under reduced pressure at a water bath temperature not exceeding 30 °C. If isomerization has occurred, recrystallization from a non-polar solvent mixture can often enrich the Z-isomer.

Q4: Why is my yield low (<40%), and the crude product appears dark and tarry? Causality: Thermal decomposition. Both the diazo intermediate and the final chlorooxime are thermally labile. If the NaNO2 solutions are added too rapidly, the exothermic generation of HNO2 and NOCl causes localized heating (hot spots), leading to the decomposition of the diazo species into tarry polymeric byproducts. Solution: Add the NaNO2 solutions dropwise while maintaining vigorous stirring to ensure rapid heat dissipation.

Q5: When using the purified product for downstream [3+2] cycloadditions, my yields are poor. Why? Causality: The choice of base used to generate the nitrile oxide in situ is critical. Strong bases or nucleophilic amines can degrade the ester or cause rapid dimerization of the highly reactive nitrile oxide intermediate. Solution: Generate the nitrile oxide using a mild base like Na2CO3 in a THF/H2O biphasic system[1]. Avoid using triethylamine, which has been shown to drastically reduce cycloaddition yields (e.g., dropping yields from 85% to 40%)[1].

Quantitative Data: Critical Process Parameters

Summarizing the causality of deviations allows for rapid process correction.

Reaction Parameter	Target Condition	Consequence of Deviation	Impact on Purity & Yield
Internal Temperature	-5 °C to 0 °C	> 5 °C	Exponential increase in ester hydrolysis; thermal degradation of diazo intermediate. Yield drops <40%.
NaNO2 Stoichiometry	2.0 equivalents (split 1:1)	< 1.8 equivalents	Incomplete NOCl generation; accumulation of ethyl chloroacetate impurity.
Reaction Time (Stage 2)	45 minutes	> 1.5 hours	Acid-catalyzed hydrolysis to 2-chloro-2-(hydroxyimino)acetic acid.
Evaporation Temp	≤ 30 °C	> 40 °C	Z-to-E isomerization; thermal decomposition of the oxime.

Validated Experimental Protocol

Self-Validating System: This protocol includes built-in time constraints to prevent hydrolysis and sequential additions to minimize hydrochlorination side reactions, yielding ~76% of the pure (Z)-isomer[3]. Visual cues are embedded to confirm intermediate formation.

Materials:

• Glycine ethyl ester hydrochloride (2.0 g, 14.3 mmol)

• Sodium nitrite (2.0 g, 29.0 mmol) - Divided into two 1.0 g portions

• Concentrated HCl (1.2 mL)

• Deionized water, Brine, Diethyl ether.

Step-by-Step Methodology:

• Preparation: Dissolve glycine ethyl ester hydrochloride (2.0 g) in 3.0 mL of deionized water in a round-bottom flask equipped with a magnetic stirrer.

• Acidification: Slowly add concentrated HCl (1.2 mL) to the solution.

• Cooling: Submerge the flask in an ice-salt bath and allow the internal temperature to reach -5 °C. Critical: Ensure vigorous stirring to prevent localized freezing.

• First Nitrosation (Diazotization): Dissolve 1.0 g of NaNO2 in 1.4 mL of water. Add this solution dropwise to the reaction mixture, maintaining the internal temperature below 0 °C.

• Intermediate Hold (Self-Validation): Stir the resulting mixture at 0 °C for exactly 10 minutes. Validation check: The solution will develop a distinct yellow hue, characteristic of complete ethyl diazoacetate formation.

• Second Nitrosation (NOCl Addition): Dissolve the remaining 1.0 g of NaNO2 in 1.4 mL of water. Add this solution dropwise, again keeping the temperature at or below 0 °C.

• Maturation: Stir the reaction mixture at 0 °C for exactly 45 minutes. Do not exceed this time limit to prevent ester hydrolysis.

• Quench & Extraction (Self-Validation): Quench the reaction by adding 10 mL of cold brine. Immediately transfer to a separatory funnel and extract with diethyl ether (3 × 15 mL). Validation check: Rapid phase separation with cold brine halts acidic hydrolysis. The organic layer should be pale yellow, indicating successful extraction of the chlorooxime, leaving polar impurities in the aqueous phase.

• Isolation: Combine the organic layers, dry over anhydrous Na2SO4, and filter. Evaporate the solvent under reduced pressure (water bath ≤ 30 °C) to yield (Z)-ethyl 2-chloro-2-(hydroxyimino)acetate as a pale yellow/white solid[3][4].

• Storage: Use immediately for downstream cycloadditions or store under inert gas at <15 °C, strictly protected from moisture.

References

• [3] (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate synthesis. ChemicalBook. 3

• Ethyl 2-Chloro-2-(hydroxyimino)acetate | 14337-43-0. Tokyo Chemical Industry (TCI).

• [4] 2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER | 14337-43-0. ChemicalBook. 4

• [1] Design, Synthesis, Docking, and Biological Evaluation of Novel Diazide-containing Isoxazole- and Pyrazole-based Histone Deacetylase Probes. PMC (nih.gov). 1

• [2] Solid-Phase Synthesis of Isoxazoles Using Vinyl Ethers as Chameleon Catches. ACS Publications. 2

Sources

• 1. Design, Synthesis, Docking, and Biological Evaluation of Novel Diazide-containing Isoxazole- and Pyrazole-based Histone Deacetylase Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate synthesis - chemicalbook [chemicalbook.com]
• 4. 2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER | 14337-43-0 [chemicalbook.com]

Preventing thermal degradation of ethyl chloroximidoacetate during storage

Welcome to the Technical Support Center for reactive intermediates and building blocks. As a Senior Application Scientist, I have designed this guide to address the specific stability challenges associated with ethyl chloroximidoacetate (also known as ethyl 2-chloro-2-(hydroxyimino)acetate).

Due to its dense functionalization—featuring a labile alpha-chloro group, an oxime, and an ester—this compound is notoriously susceptible to both thermal and hydrolytic degradation. The following troubleshooting guide, mechanistic breakdown, and self-validating protocols are engineered to help you preserve the integrity of your reagents and ensure reproducible downstream syntheses (such as isoxazoline construction).

PART 1: Diagnostic FAQs & Troubleshooting

Q: My stored ethyl chloroximidoacetate has transitioned from a white powder to a yellow, viscous mass. What happened? A: This physical transformation is the hallmark of thermal degradation and autocatalytic dehydrohalogenation. Ethyl 2-chloro-2-(hydroxyimino)acetate [1] is thermally sensitive. When exposed to temperatures above 15 °C, the compound undergoes the elimination of hydrogen chloride (HCl) to form a highly reactive nitrile oxide intermediate (ethoxycarbonylformonitrile oxide) [2]. Because the storage vessel is sealed, the trapped HCl gas acts as an acid catalyst, lowering the activation energy for further decomposition. The transient nitrile oxide rapidly dimerizes into furoxan derivatives or polymerizes, resulting in the discolored, sticky mass you observed.

Q: I stored the reagent at 4 °C as recommended, but it still degraded over six months. Why? A: Temperature control alone is insufficient; moisture is the critical secondary catalyst. The compound is highly moisture-sensitive . If the primary storage container was opened in ambient laboratory air without a dry inert gas purge, atmospheric water vapor condensed inside the cold bottle. This moisture hydrolyzes the labile alpha-chloro group, generating HCl even at 2–8 °C [3]. To prevent this, strict anhydrous handling techniques must be coupled with cold storage.

Q: How can I validate the integrity of my current batch before starting a sensitive synthesis? A: Perform a rapid melting point (MP) analysis. Pure ethyl chloroximidoacetate presents as white to almost white crystals with a sharp melting point between 70.0 °C and 82.0 °C [3], . A depressed or broadened melting point indicates partial degradation.

PART 2: Mechanistic Pathway of Degradation

Understanding the causality of degradation allows you to intercept it. The diagram below maps the chemical logic of how environmental triggers force the compound into an irreversible, exothermic cascade.

Fig 1: Autocatalytic degradation of ethyl chloroximidoacetate via nitrile oxide.

PART 3: Quantitative Chemical Parameters

Use the following data to establish baseline QA/QC metrics in your laboratory.

Parameter	Specification / Value	Causality / Impact
Recommended Storage Temp	2–8 °C [3]	Keeps the thermal energy below the activation threshold for dehydrohalogenation.
Melting Point	70.0 – 82.0 °C [3],	Primary indicator of purity; depression indicates polymeric contamination.
Molecular Weight	151.55 g/mol [2]	Required for precise stoichiometric calculations during cycloadditions.
Appearance (Pure)	White to almost white powder	Visual baseline for compound integrity.
Hazard Classification	Skin Irrit. 2, Eye Dam. 1, Resp. Sens. 1 [4]	Dictates mandatory use of a fume hood, N95/respirator, and heavy-duty nitrile gloves.

PART 4: Self-Validating Protocol for Anhydrous Aliquoting & Storage

To prevent the degradation cycle outlined above, you must implement a strict handling methodology. This protocol includes built-in validation steps to ensure the system remains uncompromised.

Step 1: Thermal Equilibration (Critical Causality Step)

• Action: Remove the sealed container from the 2–8 °C refrigerator and place it in a benchtop desiccator for 45–60 minutes before opening.

• Causality: Opening chilled glassware in ambient air causes immediate condensation of atmospheric moisture onto the reagent. This micro-layer of water initiates the hydrolysis of the alpha-chloro group.

• Validation Check: Touch the exterior of the glass bottle. If it is cold to the touch, do not open it. Proceed only when the glass is fully equilibrated to ambient room temperature.

Step 2: Inert Atmosphere Transfer

• Action: Move the equilibrated bottle into a glovebox or utilize a Schlenk line equipped with high-purity Argon.

• Causality: Argon is heavier than Nitrogen and provides a superior protective blanket over the solid powder, displacing any residual oxygen and moisture from the headspace.

Step 3: Visual Inspection & Aliquoting

• Action: Open the container and inspect the reagent. Use an oven-dried spatula to transfer the required mass.

• Validation Check: If the powder is white and free-flowing, the previous storage cycle was successful. If the powder is clumped, yellow, or sticky, halt the protocol immediately—the batch is compromised and must be discarded or recrystallized.

Step 4: Backfilling and Sealing

• Action: Purge the headspace of the primary container with Argon for 60 seconds. Seal tightly with a PTFE-lined cap and wrap the cap junction tightly with Parafilm.

Step 5: Secondary Containment & Storage

• Action: Place the sealed bottle inside a secondary vacuum-sealed bag or a desiccator jar containing active indicating Drierite (calcium sulfate) and a humidity indicator card. Return immediately to 2–8 °C storage.

• Validation Check: During your next use, check the humidity indicator card inside the secondary container. If the card has transitioned from blue to pink, the primary seal has failed, validating the need to replace the desiccant and re-purge the system before the reagent degrades.

References

• CymitQuimica - CAS 14337-43-0. cymitquimica.com.
• Ethyl 2-chloro-2-(hydroxyimino)
• Ethyl 2-chloro-2-(hydroxyimino)acetate 97 14337-43-0 - Sigma-Aldrich. sigmaaldrich.com.
• Ethyl 2-Chloro-2-(hydroxyimino)acetate | 14337-43-0 - Tokyo Chemical Industry. tcichemicals.com.
• Ethyl 2-chloro-2-(hydroxyimino)

Sources

• 1. CAS 14337-43-0: Ethyl 2-chloro-2-(hydroxyimino)acetate [cymitquimica.com]
• 2. Ethyl 2-chloro-2-(hydroxyimino)acetate 97 14337-43-0 [sigmaaldrich.com]
• 3. 氯代肟基乙酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. nextsds.com [nextsds.com]

Technical Support Center: Optimizing Base Catalysts for Ethyl 2-Chloro-2-(hydroxyimino)acetate Cycloadditions

Welcome to the technical support center for optimizing [3+2] cycloaddition reactions using ethyl 2-chloro-2-(hydroxyimino)acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this powerful heterocyclic synthesis method. Here, we move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your reaction outcomes.

The Core Reaction: A Mechanistic Overview

The utility of ethyl 2-chloro-2-(hydroxyimino)acetate lies in its function as a stable precursor to a highly reactive 1,3-dipole: ethoxycarbonylformonitrile oxide.[1] This transformation is not spontaneous; it requires the strategic use of a base. The base's primary role is to facilitate a dehydrochlorination reaction, generating the nitrile oxide in situ.[2] This transient intermediate is immediately trapped by a dipolarophile (e.g., an alkene or alkyne) to form the desired five-membered heterocycle, typically an isoxazoline or isoxazole.[3][4] These structures are prevalent in many biologically active compounds and are valuable building blocks in medicinal chemistry.[5]

The entire process is a delicate balance. The rate of nitrile oxide generation must be synchronized with the rate of its consumption by the dipolarophile. If generation is too rapid or the dipolarophile is unreactive, the nitrile oxide can dimerize, forming an unwanted furoxan byproduct.[6] The choice of base is therefore the most critical parameter to control this balance.

Caption: Decision workflow for troubleshooting low cycloaddition yield.

Problem 1: Low or No Product Yield

Potential Cause A: Inefficient Nitrile Oxide Generation

• Symptoms: A significant amount of ethyl 2-chloro-2-(hydroxyimino)acetate remains at the end of the reaction, as observed by TLC or NMR.

• Scientific Rationale: The selected base may be too weak or too sterically hindered to efficiently deprotonate the oxime. Alternatively, the base may have degraded due to improper storage or may be present in insufficient stoichiometric amounts.

• Solutions:

  • Switch to a Stronger Base: If you are using a weak base like NaHCO₃ with an unreactive system, consider switching to triethylamine (Et₃N). [7] 2. Verify Base Stoichiometry and Quality: Ensure at least one equivalent of the base is used. For organic bases, it is best practice to use freshly distilled or a recently purchased bottle.

  • Increase Temperature: Gently warming the reaction (e.g., to 40-50 °C) can often overcome the activation energy for nitrile oxide formation, but be mindful this can also accelerate side reactions.

Potential Cause B: Furoxan Dimer is the Major Product

• Symptoms: The starting material is consumed, but the desired product is a minor component, with a new, often less polar spot appearing on TLC, which corresponds to the furoxan dimer.

• Scientific Rationale: The rate of nitrile oxide formation is far exceeding the rate of cycloaddition. [2][6]The high transient concentration of the 1,3-dipole favors the second-order dimerization pathway.

• Solutions:

  • Employ a Weaker Base: Switch from Et₃N to NaHCO₃ to slow down the generation of the nitrile oxide. [8] 2. Control the Rate of Addition: Instead of adding the base all at once, dissolve it in the reaction solvent and add it dropwise over several hours using a syringe pump. This is a highly effective method for minimizing dimerization. [2] 3. Increase Dipolarophile Concentration: Use an excess of the dipolarophile (e.g., 1.2 to 2.0 equivalents) to increase the probability of a successful cycloaddition event.

Problem 2: Poor Regioselectivity with Unsymmetrical Dipolarophiles

• Symptoms: NMR analysis of the crude product shows a mixture of two or more constitutional isomers.

• Scientific Rationale: The regioselectivity of 1,3-dipolar cycloadditions is governed by the electronic and steric interactions between the 1,3-dipole and the dipolarophile, as described by Frontier Molecular Orbital (FMO) theory. [9][10]The reaction typically favors the isomer resulting from the strongest interaction between the Highest Occupied Molecular Orbital (HOMO) of one component and the Lowest Unoccupied Molecular Orbital (LUMO) of the other.

• Solutions:

  • Solvent Tuning: The polarity of the solvent can subtly influence the energy levels of the frontier orbitals. Try running the reaction in a range of solvents (e.g., non-polar toluene vs. polar acetonitrile) to see if regioselectivity is improved.

  • Temperature Modification: Lowering the reaction temperature can sometimes increase the selectivity by amplifying the small energy differences between the competing transition states.

  • Lewis Acid Catalysis: While the primary focus here is on base optimization, in some challenging cases, the addition of a catalytic amount of a Lewis acid can coordinate to the dipolarophile, altering its electronic properties and enhancing regioselectivity. This is an advanced technique and should be approached with care.

Experimental Protocols

Protocol 1: General Procedure for Cycloaddition using Triethylamine

This protocol is a representative starting point for a reaction with a relatively reactive dipolarophile.

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add ethyl 2-chloro-2-(hydroxyimino)acetate (1.0 eq).

• Reagent Addition: Add the dipolarophile (1.1 eq). Dissolve the solids in an appropriate anhydrous solvent (e.g., THF, 0.2 M concentration).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Base Addition: Slowly add triethylamine (1.2 eq) dropwise to the stirred solution over 5-10 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring its progress (see Protocol 2).

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash with water (2x) and brine (1x). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the desired product.

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)

• Prepare a TLC Chamber: Use a suitable solvent system (e.g., 3:1 Hexanes:Ethyl Acetate).

• Spotting: On a silica gel TLC plate, spot three lanes:

  • Lane 1 (Reference): A solution of your starting ethyl 2-chloro-2-(hydroxyimino)acetate.

  • Lane 2 (Co-spot): Spot the reference solution, and then carefully spot the reaction mixture directly on top of it.

  • Lane 3 (Reaction): The reaction mixture.

• Elute and Visualize: Develop the plate in the chamber and visualize under UV light (254 nm) and/or by staining (e.g., with potassium permanganate).

• Interpretation: The reaction is complete when the starting material spot in Lane 3 has been fully consumed. The appearance of a new, higher Rf (less polar) spot often indicates the formation of the furoxan dimer, while the product spot will have a distinct Rf value.

References

• ResearchGate. Proposed mechanism for the formation of 5 from ethyl 2‐chloro‐2‐(hydroxyimino)acetate 3. [Link]

• Minakata, S., et al. (2011). Generation of Nitrile Oxides from Oximes Using t-BuOI and Their Cycloaddition. Organic Letters. [Link]

• Ievgēnijs, L., et al. (2016). A base promoted multigram synthesis of aminoisoxazoles: valuable building blocks for drug discovery and peptidomimetics. RSC Advances. [Link]

• Krasutskyi, S., & Telvekar, V. N. (2014). Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines. Molecules. [Link]

• Do, H. Q., & Daugulis, O. (2022). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Beilstein Journal of Organic Chemistry. [Link]

• Feuer, H. (Ed.). (2008). Nitrile Oxides, Nitrones, and Nitronates in Organic Synthesis. John Wiley & Sons.

• Sharipova, A. A., et al. (2024). 1,3-Dipolar Cycloaddition of Nitrile Oxides and Nitrilimines to (−)-β-Caryophyllene: Stereoselective Synthesis of Polycyclic Derivatives and Their Biological Testing. Molecules. [Link]

• S. F., Angapelly, S., & Mamindla, M. R. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Medicinal Chemistry. [Link]

• Wikipedia. 1,3-Dipolar cycloaddition. [Link]

• Patrick, B. O. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace. [Link]

• Organic Chemistry Portal. Huisgen 1,3-Dipolar Cycloaddition. [Link]

• Stevens, E. (2019, January 3). cycloadditions with nitrile oxides. YouTube. [Link]

• Kamal, A., et al. (2015). The synthetic and therapeutic expedition of isoxazole and its analogs. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Sharma, S., & Lee, Y. R. (2021). Catalyst-Free Formation of Nitrile Oxides and Their Further Transformations to Diverse Heterocycles. Organic Letters. [Link]

• Organic Chemistry Portal. Huisgen 1,3-Dipolar Cycloaddition. [Link]

• Poater, A., et al. (2020). The 1,3-Dipolar Cycloaddition: From Conception to Quantum Chemical Design. Angewandte Chemie International Edition. [Link]

• Shawali, A. S. (2005). Reaction of Nitrilimines and Nitrile Oxides with Hydrazines, Hydrazones and Oximes. Molecules. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. Reaction of Nitrilimines and Nitrile Oxides with Hydrazines, Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy Ethyl 2-chloro-2-(hydroxyimino)acetate | 861135-87-7 [smolecule.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A base promoted multigram synthesis of aminoisoxazoles: valuable building blocks for drug discovery and peptidomimetics - RSC Advances (RSC Publishing) DOI:10.1039/C6RA02365G [pubs.rsc.org]
• 9. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 10. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]

Best purification and recrystallization techniques for ethyl 2-chloro-2-(hydroxyimino)acetate

Welcome to the Technical Support Center for Ethyl 2-chloro-2-(hydroxyimino)acetate (CAS: 14337-43-0). As a critical precursor for generating nitrile oxides in[3+2] cycloadditions, the purity of this intermediate directly dictates the yield of downstream isoxazoline synthesis.

As a Senior Application Scientist, I have structured this guide to move beyond basic instructions. Here, we address the causality behind common degradation issues, provide self-validating purification protocols, and outline the exact physicochemical boundaries you must respect when handling this highly reactive alpha-chloro oxime.

I. Physicochemical Data & Processing Constraints

Before initiating any purification workflow, you must align your handling parameters with the compound's quantitative properties.

Property	Value	Causality / Impact on Processing
Molecular Weight	151.55 g/mol	Low molecular weight contributes to its volatility and potent lachrymatory nature.
Melting Point	70–76 °C ([1])	The low melting point increases the thermodynamic risk of "oiling out" (liquid-liquid phase separation) during rapid crystallization.
Storage Temperature	2–8 °C ([1])	Strict cold storage prevents slow, spontaneous thermal dehydrohalogenation and subsequent dimerization into inactive furoxans.
Solubility Profile	Soluble in EtOAc, Ether, DCM	Allows for versatile liquid-liquid extraction; necessitates the use of non-polar anti-solvents (e.g., Petroleum Ether) for lattice formation.
Hazard Profile	Lachrymator, Eye Dam. 1 ([1])	Mandates strict fume hood usage and secondary vacuum trapping during solvent evaporation to protect equipment and personnel.

II. Expert FAQs & Troubleshooting Guide

Q: Why does my product degrade or turn into a dark tar during silica gel chromatography? A: Ethyl 2-chloro-2-(hydroxyimino)acetate contains a highly reactive alpha-chloro oxime moiety. Prolonged exposure to the acidic silanol groups on standard silica gel catalyzes dehydrohalogenation, prematurely generating the highly reactive ethoxycarbonylformonitrile oxide ([1]). This intermediate rapidly polymerizes on the column. Mitigation: Bypass chromatography entirely by prioritizing recrystallization ([2]). If chromatography is unavoidable, limit column residence time to under 20 minutes using a short-path flash setup.

Q: During recrystallization, my product forms an oil at the bottom of the flask instead of crystals. What is the mechanism behind this, and how do I fix it? A: "Oiling out" occurs when the compound's melting point (70–76 °C) is lower than the temperature at which it saturates the solvent. Because the compound is highly soluble in ethyl acetate and practically insoluble in cold petroleum ether, a rapid drop in temperature causes it to crash out as a supercooled liquid rather than a crystalline solid. Mitigation: Adjust the solvent ratio. Ensure the petroleum ether to ethyl acetate ratio is exactly 5:1 ([2]). Cool the solution slowly to room temperature before transferring to an ice bath. Introduce a seed crystal at ~30 °C to provide a nucleation site, forcing the molecules into a crystalline lattice.

Q: How should the lachrymatory properties of this compound dictate my handling protocols? A: The compound is a potent lachrymator and respiratory sensitizer ([1]). The alpha-chloro group is highly susceptible to nucleophilic attack by the moisture in mucous membranes, releasing hydrochloric acid. Mitigation: All manipulations, especially rotary evaporation, must be conducted in a certified fume hood. Use a secondary cold trap (dry ice/acetone) during solvent removal to prevent the volatile lachrymator from contaminating the vacuum pump oil.

III. Validated Experimental Protocols

Every protocol below is designed as a self-validating system. Do not proceed to the next step unless the validation check is successful.

Protocol A: Liquid-Liquid Extraction & Primary Wash

Purpose: To remove highly polar impurities and unreacted starting materials (e.g., glycine derivatives) from the crude synthesis mixture ([3]).

• Dilution: Dilute the crude reaction mixture with diethyl ether (10 mL per gram of crude). Causality: Ether is chosen over more polar solvents (like EtOAc) to minimize the extraction of highly polar, water-soluble byproducts.

• Aqueous Wash: Wash the organic layer sequentially with cold distilled water (1x) and saturated aqueous sodium chloride (brine) (2x). Causality: The brine wash aggressively pulls residual water out of the ether layer via osmotic pressure, pre-drying the organic phase.

• Drying & Concentration: Dry over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure at a water bath temperature strictly below 30 °C.

• Validation Check: The resulting material should be a pale yellow oil or semi-solid. If it is dark brown, severe oxidation/polymerization has occurred, and Protocol C is required.

Protocol B: Optimized Recrystallization (5:1 Petroleum Ether / EtOAc)

Purpose: To achieve >97% purity without exposing the sensitive chloro-oxime to acidic silica ([2]).

• Dissolution: Dissolve the crude semi-solid in a minimum volume of warm ethyl acetate (approx. 40 °C). Do not exceed 50 °C to prevent thermal degradation.

• Anti-Solvent Addition: Slowly add petroleum ether dropwise while swirling, until the solution becomes faintly turbid. The ideal final ratio should be approximately 5 parts petroleum ether to 1 part ethyl acetate ([2]).

• Clarification: Add 1-2 drops of ethyl acetate just until the turbidity clears.

• Crystallization: Allow the flask to cool undisturbed to room temperature over 2 hours, then transfer to a 2–8 °C refrigerator overnight.

• Validation Check: Formation of colorless to pale yellow needle-like crystals indicates success. Filter and wash with ice-cold petroleum ether.

Protocol C: Rescue Flash Chromatography

Purpose: For heavily contaminated batches (<80% purity) where recrystallization fails.

• Column Preparation: Pack a short column with silica gel. Causality: A short column minimizes the residence time of the compound on the acidic silica, preventing degradation.

• Elution: Load the crude mixture and elute rapidly using a gradient of 0-20% Ethyl Acetate in Hexanes ([2]).

• Fraction Collection: Collect fractions and immediately spot on a TLC plate.

• Validation Check: Pool fractions containing the product (typically Rf ~0.4 in 20% EtOAc/Hexane) and evaporate immediately at <30 °C.

IV. Purification Workflow & Logical Relationships

The following diagram maps the decision-making process for purifying this compound, ensuring minimal degradation and maximum yield.

Workflow and troubleshooting logic for the purification of ethyl 2-chloro-2-(hydroxyimino)acetate.

V. References

• World Intellectual Property Organization. "WO2021222404A1 - Imidazopyridazines as modulators of il-17". Google Patents. URL:

Sources

• 1. 氯代肟基乙酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. WO2021222404A1 - Imidazopyridazines as modulators of il-17 - Google Patents [patents.google.com]
• 3. (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Handling &amp; Reactivity of Ethyl 2-chloro-2-(hydroxyimino)acetate

Welcome to the Technical Support Center for handling ethyl 2-chloro-2-(hydroxyimino)acetate (also known as ethyl chloroximidoacetate). As a highly reactive precursor used primarily for generating nitrile oxides in 1,3-dipolar cycloadditions, this compound is notoriously susceptible to aqueous hydrolysis and dimerization.

This guide is engineered for drug development professionals and synthetic chemists to troubleshoot degradation issues, understand the mechanistic causality behind reagent choices, and implement self-validating protocols that maximize cycloadduct yields.

Diagnostic Overview & Mechanistic Causality

When utilizing ethyl 2-chloro-2-(hydroxyimino)acetate in aqueous or semi-aqueous media, researchers typically encounter three competing pathways. Understanding the causality behind these pathways is critical for reaction optimization:

• Ester Hydrolysis (Degradation): The ethyl ester moiety is highly sensitive to nucleophilic acyl substitution. Exposure to strong aqueous bases (e.g., NaOH, KOH) rapidly cleaves the ester to form a water-soluble carboxylic acid, permanently destroying the substrate before cycloaddition can occur[1].

• Nitrile Oxide Dimerization (Degradation): The addition of a base triggers dehydrohalogenation (loss of HCl), generating a transient, highly reactive nitrile oxide. If the local concentration of this intermediate is too high, it will undergo a bimolecular reaction with itself, forming a dead-end furoxan dimer rather than reacting with your target dipolarophile[2].

• 1,3-Dipolar Cycloaddition (Target): To achieve the desired isoxazole or isoxazoline product, the nitrile oxide must be generated at a slow, controlled rate in the presence of a high concentration of the dipolarophile[3].

Logical relationship between base selection, reactive intermediates, and degradation pathways.

Quantitative Benchmarks: Base & Solvent Effects

The choice of base and solvent architecture directly dictates the survival of the ester group and the yield of the cycloaddition. Below is a validated data summary comparing historical approaches to modern optimized conditions.

Reaction Strategy	Base / Solvent System	Addition Kinetics	Target Product Yield	Primary Failure Mode
Traditional Homogeneous	Triethylamine (Et₃N) / THF	Bolus / Rapid	~40%	Rapid dimerization; high local nitrile oxide concentration[1].
Anhydrous Syringe Pump	Triethylamine (Et₃N) / Et₂O	Syringe Pump (6 hours)	90%	Minimized dimerization via mechanical drip-feed[3].
Optimized Biphasic	Na₂CO₃ / THF-H₂O (1:1)	Dropwise / Interfacial	85%	Minimized hydrolysis and dimerization via phase separation[1].

Troubleshooting FAQs

Q: Why does my ethyl 2-chloro-2-(hydroxyimino)acetate degrade into a carboxylic acid during aqueous workup or reaction? A: This is classic ester hydrolysis caused by aggressive pH environments. Strong bases like NaOH or prolonged exposure to highly basic aqueous layers will hydrolyze the ethyl ester[1]. Solution: Strictly utilize mild bases like Na₂CO₃ or NaHCO₃ and maintain the aqueous phase at a pH of ~8.0–9.0.

Q: I am trying to form an isoxazole via 1,3-dipolar cycloaddition in aqueous media, but my yields are low and I see a highly non-polar byproduct on my TLC plate. What is happening? A: The non-polar byproduct is the furoxan dimer. This occurs when the base dehydrohalogenates the precursor faster than the resulting nitrile oxide can react with your alkyne/alkene[2]. Solution: You must lower the steady-state concentration of the nitrile oxide. Switch from a homogeneous organic base (like Et₃N) to a biphasic aqueous Na₂CO₃ system, or use a syringe pump to add the base over 6+ hours[3].

Q: Can I store ethyl 2-chloro-2-(hydroxyimino)acetate in aqueous solutions? A: No. Even in neutral water, the alpha-chloro group is susceptible to slow nucleophilic displacement by water, and the ester can spontaneously hydrolyze over time. Always store the compound neat or in anhydrous organic solvents at 0–6 °C[4], and only introduce aqueous media immediately prior to the reaction.

Validated Workflow: Biphasic 1,3-Dipolar Cycloaddition

To bypass the need for expensive syringe pumps while preventing both ester hydrolysis and dimerization, we recommend the following self-validating biphasic protocol using THF and water. By dissolving the base in the aqueous layer and the reactants in the organic layer, the reactive nitrile oxide is only generated at the solvent interface, acting as a chemical "drip-feed"[1].

Step-by-Step Methodology

• Substrate Dissolution: In a round-bottom flask, dissolve your dipolarophile (e.g., N-Boc alkyne, 1.0 eq) and ethyl 2-chloro-2-(hydroxyimino)acetate (1.2 eq) in anhydrous THF (0.2 M concentration).

• Thermal Control: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C. Causality: Low temperatures suppress spontaneous ester hydrolysis and slow down the dimerization kinetics.

• Biphasic Base Addition: Prepare a 1.0 M aqueous solution of Na₂CO₃ (1.5 eq). Add this aqueous solution dropwise to the THF mixture over 15 minutes while stirring vigorously.

  • Self-Validation Check 1 (Physical): Ensure the stirring is vigorous enough to create a fine emulsion. Poor mixing will stall the reaction, while proper mixing ensures a high interfacial surface area for controlled dehydrohalogenation.

• Reaction Propagation: Remove the ice bath and allow the biphasic mixture to warm to room temperature. Stir for 18 hours.

  • Self-Validation Check 2 (Analytical): At t=2h and t=18h, spot the organic layer on a TLC plate (Hexanes/EtOAc). You should observe the disappearance of the UV-active chloro-oxime precursor and the emergence of the product. If a fast-moving, non-polar spot dominates, your stirring was insufficient or base addition was too fast.

• Isolation & Workup: Dilute the mixture with Ethyl Acetate and separate the phases. Extract the aqueous layer twice with Ethyl Acetate. Wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure. The crude product can be purified via silica gel chromatography to yield the target isoxazole[1].

Self-validating biphasic workflow to minimize aqueous hydrolysis during cycloaddition.

References

• Design, Synthesis, Docking, and Biological Evaluation of Novel Diazide-containing Isoxazole- and Pyrazole-based Histone Deacetylase Probes Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Supporting Information: Synthesis of 2,8-bis-trifluoromethylquinoline derivatives Source: Wiley-VCH URL:[Link]

• Synthesis and Reactions of Cyclopropenones (Doctoral Thesis) Source: SciSpace / University of Huddersfield Repository URL:[Link]

• ISOXADIFEN-ETHYL Chemical Properties and Upstream Products Source: LookChem URL:[Link]

Sources

• 1. Design, Synthesis, Docking, and Biological Evaluation of Novel Diazide-containing Isoxazole- and Pyrazole-based Histone Deacetylase Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. lookchem.com [lookchem.com]

Technical Support Center: Solvent Optimization for Ethyl Chloroximidoacetate Workflows

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter yield bottlenecks when utilizing ethyl chloroximidoacetate (CAS 14337-43-0).

While this reagent is a highly reliable precursor for synthesizing isoxazoles and isoxazolines, the in situ generation of its reactive intermediate—ethoxycarbonylformonitrile oxide—is notoriously sensitive to solvent conditions. Poor solvent selection inevitably leads to the dimerization of the dipole, destroying your yield. This guide provides a deep dive into the kinetic causality of solvent effects, thermodynamic control, and field-validated troubleshooting strategies.

Mechanistic Overview: The Divergent Pathways of Nitrile Oxides

To troubleshoot effectively, we must first understand the competing kinetics at play. Dehydrohalogenation of ethyl chloroximidoacetate yields a transient nitrile oxide. This 1,3-dipole faces a kinetic bifurcation: it can either undergo the desired bimolecular cycloaddition with your dipolarophile, or it can react with itself (dimerize) to form a furoxan byproduct.

Mechanistic divergence of nitrile oxide toward cycloaddition versus dimerization.

Troubleshooting Guides & FAQs

Q1: Why is my reaction yielding predominantly diethyl furoxan dicarboxylate (DFD) instead of the target isoxazole? A1: This is a classic kinetic concentration issue. The formation of the desired isoxazole is a bimolecular process, but the dimerization of the nitrile oxide to form DFD is also a bimolecular process, proceeding via a dinitrosoalkene diradical intermediate . If the steady-state concentration of the nitrile oxide is too high, second-order dimerization outcompetes cycloaddition. Highly polar monophasic solvents (e.g., pure DMF or MeCN) that rapidly dissolve organic bases (like Triethylamine) cause an immediate spike in nitrile oxide concentration, which severely diminishes the formation of the desired isoxazole .

Q2: How do I choose between a monophasic organic solvent and a biphasic solvent system? A2: Your choice depends entirely on the inherent reactivity of your dipolarophile:

• Biphasic Systems (e.g., DCM / Aqueous NaHCO₃): This is the gold standard for standard-to-highly reactive dipolarophiles. Because the inorganic base (NaHCO₃) is insoluble in the organic phase (DCM), dehydrohalogenation occurs exclusively at the solvent interface. This acts as a "slow-release" mechanism, keeping the dipole concentration exceptionally low and effectively suppressing dimerization .

• Monophasic Systems (e.g., Toluene or THF with Et₃N): Reserve this for highly unreactive, sterically hindered dipolarophiles that require elevated temperatures. To prevent dimerization in these systems, you must use a syringe pump to add the ethyl chloroximidoacetate dropwise over 10–12 hours, artificially maintaining a low dipole concentration.

Q3: Does solvent polarity directly affect the transition state of the 1,3-dipolar cycloaddition? A3: Minimally. 1,3-dipolar cycloadditions are concerted, pericyclic processes with very little charge separation in the transition state. Therefore, increasing solvent polarity only marginally accelerates the cycloaddition. However, solvent polarity drastically affects the rate of the competing dimerization step . Non-polar solvents like DCM or Toluene are generally preferred because they destabilize the diradical pathway of furoxan formation.

Quantitative Data: Solvent Effect on Product Distribution

The following table synthesizes field-observed product distributions for a standard terminal alkyne reacting with ethyl chloroximidoacetate under various solvent environments at 25°C.

Solvent System	Base Used	Nitrile Oxide Release Rate	Isoxazole Yield (%)	Furoxan Dimer Yield (%)
DCM / H₂O (1:1)	NaHCO₃ (solid/aq)	Very Slow (Interfacial)	85 - 92%	< 5%
Toluene	Et₃N (Syringe Pump)	Slow (Controlled)	70 - 80%	10 - 15%
THF	Et₃N (Bolus Addition)	Fast	40 - 50%	40 - 50%
DMF	Et₃N (Bolus Addition)	Very Fast	< 20%	> 75%

Validated Experimental Protocol: Biphasic 1,3-Dipolar Cycloaddition

To ensure a self-validating system, this protocol utilizes a biphasic approach. The physical separation of the base guarantees that the reaction cannot "run away" and flood the system with nitrile oxide.

Materials Required:

• Ethyl chloroximidoacetate (1.2 equivalents)

• Dipolarophile (alkyne/alkene) (1.0 equivalent)

• Dichloromethane (DCM) (Reaction solvent)

• 0.5 M Aqueous NaHCO₃ (Base/Aqueous phase)

Step-by-Step Methodology:

• Preparation of the Organic Phase: In a round-bottom flask, dissolve 1.0 eq of the dipolarophile and 1.2 eq of ethyl chloroximidoacetate in DCM (approx. 10 mL per mmol of substrate).

• Preparation of the Aqueous Phase: Prepare an equal volume of 0.5 M NaHCO₃ in distilled water.

• Biphasic Initiation: Add the aqueous NaHCO₃ solution to the stirring DCM solution. Causality note: The reaction only occurs at the phase boundary. Vigorous stirring (≥ 800 rpm) is mandatory to maximize interfacial surface area without homogenizing the phases.

• Reaction Monitoring: Stir vigorously at 25°C for 12–24 hours. Monitor via TLC (Hexane/EtOAc). The self-validating check here is the absence of a highly UV-active spot near the solvent front, which would indicate DFD (dimer) formation.

• Phase Separation: Once the dipolarophile is consumed, transfer the mixture to a separatory funnel. Isolate the lower organic (DCM) layer.

• Washing & Drying: Wash the organic layer with brine to remove residual aqueous base, dry over anhydrous Na₂SO₄, and filter.

• Concentration & Purification: Concentrate under reduced pressure and purify via flash column chromatography to isolate the pure isoxazole/isoxazoline.

Biphasic solvent workflow for controlled 1,3-dipolar cycloaddition.

References

• Dimerizations of Nitrile Oxides to Furoxans Are Stepwise via Dinitrosoalkene Diradicals: A Density Functional Theory Study. Journal of the American Chemical Society. URL:[Link]

• Synthesis and Investigation of Novel Spiro-isoxazolines as Anti-Cancer Agents. NIH PubMed Central (PMC). URL:[Link]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: 1H and 13C NMR Spectra Reference Data for Ethyl 2-chloro-2-(hydroxyimino)acetate

Executive Summary

Ethyl 2-chloro-2-(hydroxyimino)acetate (CAS: 14337-43-0), frequently referred to as ethyl chloroximidoacetate, is an indispensable building block in synthetic organic chemistry. It is primarily utilized as a highly stable, bench-safe precursor for the in situ generation of ethoxycarbonylformonitrile oxide[1]. Once generated, this reactive intermediate undergoes 1,3-dipolar cycloadditions with various dipolarophiles (alkynes/alkenes) to construct complex isoxazole and isoxazoline heterocycles[2].

Because the purity of this precursor directly dictates the yield of downstream cycloadditions, rigorous structural verification is mandatory. This guide provides an objective, data-driven comparison of its 1H and 13C NMR spectral profiles across different solvent systems, contrasts experimental data with theoretical predictions, and outlines a self-validating protocol for artifact-free NMR acquisition.

Structural Mapping and Chemical Causality

To accurately assign NMR signals, we must first map the electronic environment of the molecule. Chemical Structure: Cl-C(=N-OH)-C(=O)-O-CH2-CH3

• The Ethyl Ester Group (-O-CH2-CH3): This moiety exhibits a classic first-order A2X3 spin system. The strongly electronegative ester oxygen deshields the adjacent methylene (-CH2-) protons, pushing them significantly downfield relative to the terminal methyl (-CH3) group.

• The Oxime Core (-C(Cl)=N-OH): The central carbon is heavily deshielded by both the electronegative chlorine atom and the sp2 hybridized nitrogen. The hydroxyl proton (-OH) is highly labile and sensitive to its microenvironment, serving as an excellent diagnostic probe for solvent interactions.

Comparative NMR Data: Solvent Effects and Predictions

Why compare solvent systems? The choice of NMR solvent dramatically alters the chemical shift of exchangeable protons. Comparing CDCl3 (a non-polar, non-hydrogen-bonding solvent) with DMSO-d6 (a strongly polar, hydrogen-bond accepting solvent) reveals the structural dynamics of the oxime group and prevents misidentification of the -OH peak during routine batch testing.

Table 1: 1H NMR Spectral Data Comparison (300/400 MHz)

Proton Assignment	Experimental (CDCl3)[3]	Experimental (DMSO-d6)	Predicted (Theoretical)	Multiplicity & Coupling
-OH (Oxime)	9.24 ppm	12.80 - 13.10 ppm	9.50 ppm	Singlet (s, 1H)
-O-CH2-	4.40 ppm	4.32 ppm	4.38 ppm	Quartet (q, J = 7.1 Hz, 2H)
-CH3	1.38 ppm	1.28 ppm	1.35 ppm	Triplet (t, J = 7.1 Hz, 3H)

Expertise Insight (Causality): The massive downfield shift of the -OH proton in DMSO-d6 (shifting from ~9.24 ppm to >12.8 ppm) is caused by strong intermolecular hydrogen bonding between the oxime hydroxyl and the oxygen of the DMSO sulfoxide group. This interaction strips electron density away from the proton, deshielding it significantly compared to the relatively inert CDCl3 environment.

Table 2: 13C NMR Spectral Data Comparison (75/100 MHz)

Carbon Assignment	Experimental (CDCl3)	Predicted (Theoretical)	Electronic Causality
C=O (Ester)	~159.5 ppm	160.2 ppm	Deshielded by the sp2 oxygen and the adjacent electron-withdrawing oxime group.
C=N (Oxime)	~133.2 ppm	134.5 ppm	Deshielded by the sp2 nitrogen and the highly electronegative chlorine atom.
-O-CH2-	63.1 ppm	62.8 ppm	Deshielded by the adjacent ester oxygen via the inductive effect.
-CH3	13.9 ppm	14.1 ppm	Standard aliphatic methyl group, shielded relative to the rest of the molecule.

Application Workflow: Nitrile Oxide Generation

Ethyl 2-chloro-2-(hydroxyimino)acetate is rarely the final target; it is a means to an end. Compared to alternative precursors like phenylhydroxamic acid chloride, this ethyl ester variant offers superior stability during long-term storage while maintaining rapid reactivity upon base activation[4].

Mechanistic pathway from ethyl 2-chloro-2-(hydroxyimino)acetate to isoxazole derivatives.

Self-Validating Experimental Protocol for NMR Acquisition

To ensure high-fidelity data that matches the reference tables above, researchers must employ a self-validating system. Poor sample preparation often leads to line broadening, obscuring the critical J-coupling of the ethyl group and masking minor impurities.

Step-by-Step Methodology:

• Sample Preparation: Weigh exactly 15 mg (for 1H) or 40 mg (for 13C) of ethyl 2-chloro-2-(hydroxyimino)acetate.

  • Causality: Over-concentrated samples increase solution viscosity, leading to broader lines due to restricted molecular tumbling. Under-concentrated samples yield poor signal-to-noise ratios (SNR), particularly for the quaternary oxime carbon in 13C NMR.

• Solvent Addition & Internal Standard: Dissolve the sample in 0.6 mL of CDCl3 containing 0.03% v/v Tetramethylsilane (TMS).

  • Validation Check: The TMS peak must appear exactly at 0.00 ppm. If it shifts, the magnetic field has drifted, and the spectrum must be recalibrated to ensure trustworthiness.

• Filtration (Critical Step): Pass the dissolved solution through a tight glass wool plug into a high-quality 5 mm NMR tube.

  • Causality: Micro-particulate matter creates localized magnetic susceptibility gradients. These gradients distort the magnetic field homogeneity ( B0​ ) across the sample, ruining peak resolution and masking fine splitting patterns.

• Probe Equilibration & Locking: Insert the tube into the spectrometer and allow 5 minutes for thermal equilibration at 298 K. Lock onto the deuterium signal of the solvent.

  • Validation Check: Monitor the lock level. A fluctuating lock signal indicates temperature instability or sample convection, which will result in distorted peak shapes.

• Tuning, Matching, and Shimming: Auto-tune the probe to the specific Larmor frequencies of 1H and 13C. Apply gradient shimming (Z1-Z5).

  • Validation Check: The CDCl3 residual solvent peak (7.26 ppm for 1H, 77.16 ppm for 13C) must be perfectly symmetrical. Asymmetry indicates poor shimming.

• Acquisition: Run a standard 1H sequence (ns=16, d1=1s) and a 13C sequence with proton decoupling (ns=512, d1=2s).

Self-validating workflow for high-resolution NMR sample preparation and acquisition.

References

• Title: CN1181046C - Preparation method of chiral compound L (Details 1H NMR shifts in CDCl3)

• Title: Synthesis and Reactivity of 3H-1,2-dithiole-3-thiones (Discusses the use of ethyl chloroximidoacetate as a nitrile oxide precursor) Source: MDPI Molecules URL: [Link]

• Title: Liza Mouret's research works (Comparative analysis of nitrile oxide precursors) Source: ResearchGate URL: [Link]

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• 4. researchgate.net [researchgate.net]

A Researcher's Guide to the Spectroscopic Analysis of Ethyl Chloroximidoacetate: An FTIR-Based Comparative Study

Introduction

Ethyl chloroximidoacetate is a versatile synthetic intermediate whose purity and structural integrity are paramount for the successful progression of multi-step syntheses in pharmaceutical and agrochemical development.[1] Among the arsenal of analytical techniques available for structural elucidation, Fourier Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive, and highly informative first-pass analysis.[2] This guide provides an in-depth examination of the characteristic FTIR spectral features of ethyl chloroximidoacetate, grounded in the principles of vibrational spectroscopy. We will dissect its spectrum by comparing it with simpler, related molecules to isolate and identify its unique vibrational fingerprints. Furthermore, this guide will contextualize the role of FTIR alongside other spectroscopic techniques and provide a robust protocol for acquiring high-quality data.

Molecular Structure and Expected Vibrational Modes

To interpret the FTIR spectrum of ethyl chloroximidoacetate, we must first consider its constituent functional groups, each with characteristic vibrational frequencies. The molecule combines features of an ester, a chloroalkane, and an oxime.

Caption: Molecular structure of ethyl chloroximidoacetate.

The primary vibrational modes we anticipate observing are:

• O-H Stretch: From the oxime hydroxyl group.

• C-H Stretch: From the ethyl group.

• C=O Stretch: From the ester carbonyl group. This is expected to be a very strong and sharp absorption due to the large change in dipole moment during vibration.[3]

• C=N Stretch: From the oxime group.

• C-O Stretches: From the ester linkage.

• N-O Stretch: From the oxime group.

• C-Cl Stretch: From the chloroalkane moiety.

Deciphering the Spectrum: Characteristic Peaks of Ethyl Chloroximidoacetate

The FTIR spectrum of ethyl chloroximidoacetate is a composite of absorptions from its various functional parts. The following table summarizes the expected characteristic absorption bands and the rationale for their assignment.

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity	Rationale & Comments
3600 - 3100	O-H (Oxime)	Stretching	Medium, Broad	The broadness of this peak is a direct result of intermolecular hydrogen bonding between the oxime's hydroxyl groups.[4][5] Its exact position can shift depending on concentration and sample phase.[6]
3000 - 2850	C-H (Alkyl)	Stretching	Medium to Strong	These peaks arise from the symmetric and asymmetric stretching of the C-H bonds in the ethyl group's CH₂ and CH₃ moieties.[7][8]
1750 - 1735	C=O (Ester)	Stretching	Strong, Sharp	The carbonyl stretch in esters typically appears in this region.[8] The presence of the electronegative chlorine atom on the α-carbon can cause a slight shift to a higher wavenumber compared to a simple alkyl ester.[9]
1665 - 1640	C=N (Oxime)	Stretching	Medium to Weak	The carbon-nitrogen double bond stretch is a key identifier for imines and oximes.[4][5][7] Its intensity is generally weaker than the C=O stretch.
1470 - 1440	C-H (Alkyl)	Bending (Scissoring)	Medium	These absorptions correspond to the bending vibrations of the CH₂ and CH₃ groups.
1390 - 1365	C-H (Alkyl)	Bending (Umbrella)	Medium	Characteristic bending vibration for the methyl (CH₃) group.
1250 - 1230	C-O (Ester)	Asymmetric Stretching	Strong	Esters exhibit a strong C-O stretching band, often referred to as the "ester fingerprint," which corresponds to the C(=O)-O portion of the molecule.[8][10]
1000 - 900	N-O (Oxime)	Stretching	Medium	The nitrogen-oxygen single bond stretch is a defining feature of oximes and typically appears in this region.[4][5]
800 - 600	C-Cl (Alkyl Halide)	Stretching	Strong to Medium	The carbon-chlorine stretch is found in the lower frequency region of the spectrum. Its position can be influenced by the surrounding molecular structure.[11]

Comparative Analysis: Isolating Key Spectral Features

To truly understand the spectrum of ethyl chloroximidoacetate, it is instructive to compare it with the spectra of its simpler constituent parts.

Ethyl Chloroximidoacetate vs. Ethyl Acetate

By comparing the target molecule with ethyl acetate, we can highlight the peaks originating from the chloro-oxime functionality. Ethyl acetate will show the characteristic ester peaks (C=O, C-O) and C-H vibrations but will lack the O-H, C=N, N-O, and C-Cl absorptions.[8][12]

Feature	Ethyl Chloroximidoacetate	Ethyl Acetate	Interpretation
O-H Stretch	Present (~3600-3100 cm⁻¹)	Absent	Confirms the presence of the oxime's hydroxyl group.
C=N Stretch	Present (~1665-1640 cm⁻¹)	Absent	Confirms the oxime C=N double bond.
N-O Stretch	Present (~1000-900 cm⁻¹)	Absent	Confirms the oxime N-O single bond.
C-Cl Stretch	Present (~800-600 cm⁻¹)	Absent	Confirms the presence of the chlorine atom.
C=O Stretch	~1750-1735 cm⁻¹	~1740-1735 cm⁻¹	Both show a strong ester carbonyl peak. The position in ethyl chloroximidoacetate may be slightly higher due to the inductive effect of the α-chlorine.

The Role of Complementary Analytical Techniques

While FTIR is excellent for identifying functional groups, a complete structural confirmation requires a multi-technique approach.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Would provide precise information on the electronic environment of the protons. We would expect to see a quartet and a triplet for the ethyl group and a broad, downfield singlet for the acidic O-H proton, which is characteristic of oximes.[4]

  • ¹³C NMR: Would confirm the carbon skeleton, showing distinct signals for the carbonyl carbon (~170 ppm), the C=N carbon (~150-160 ppm), and the two carbons of the ethyl group.[4]

• Mass Spectrometry (MS): This technique would determine the molecular weight of the compound (151.55 g/mol ) and provide fragmentation patterns that could further confirm the structure, such as the loss of the ethoxy group or the chlorine atom.[13]

Experimental Protocol: High-Fidelity Data Acquisition via ATR-FTIR

The following protocol describes a reliable method for obtaining a high-quality FTIR spectrum of ethyl chloroximidoacetate, which is often a liquid or low-melting solid at room temperature.[13]

Caption: Standard workflow for ATR-FTIR analysis.

Step-by-Step Methodology:

• Instrument Preparation:

  • Ensure the FTIR spectrometer has been powered on and allowed to stabilize according to the manufacturer's guidelines.

  • Thoroughly clean the surface of the Attenuated Total Reflectance (ATR) crystal (commonly diamond or germanium) with a suitable solvent (e.g., HPLC-grade isopropanol or acetone) using a non-abrasive wipe.

• Background Collection:

  • Once the crystal is clean and completely dry, initiate a background scan. This critical step measures the ambient atmosphere (H₂O, CO₂) and the instrument's optical bench, allowing the software to subtract these signals from the sample spectrum.

• Sample Application:

  • Place a single, small drop of liquid ethyl chloroximidoacetate directly onto the center of the ATR crystal. The sample should be sufficient to completely cover the crystal surface.

• Sample Spectrum Acquisition:

  • Initiate the sample scan. For routine identification, a resolution of 4 cm⁻¹ and an accumulation of 16 to 32 scans is typically sufficient to achieve a high signal-to-noise ratio.

• Data Processing and Analysis:

  • The instrument software will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum.

  • Apply a software-based ATR correction to account for the wavelength-dependent depth of penetration of the IR beam.

  • Use the peak-picking tool to identify the precise wavenumbers of the major absorption bands.

  • Compare these experimental values to the established correlation tables and reference data presented in this guide.

• Cleaning:

  • After analysis, thoroughly clean the sample from the ATR crystal using an appropriate solvent and non-abrasive wipe.

Conclusion

FTIR spectroscopy serves as an indispensable tool for the characterization of ethyl chloroximidoacetate. The molecule presents a rich and distinct infrared spectrum, with clearly identifiable absorption bands for its oxime (O-H, C=N, N-O), ester (C=O, C-O), and chloroalkane (C-Cl) functionalities. By employing a comparative analytical approach and adhering to a rigorous experimental protocol, researchers can confidently use FTIR to verify the identity and purity of this important chemical intermediate, ensuring the integrity of their synthetic pathways.

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• YouTube. Ethyl Chloroacetate a Deadly Precursor to Many Pharmaceuticals. [Link]

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• PubMed. Synchrotron-based FTIR microspectroscopy reveals DNA methylation profile in DNA-HALO structure. [Link]

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• InstaNANO. FTIR Functional Group Database Table with Search. [Link]

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HPLC analytical method validation for ethyl 2-chloro-2-(hydroxyimino)acetate purity

A Comparative Guide to the Validation of a Stability-Indicating HPLC Method for Ethyl 2-chloro-2-(hydroxyimino)acetate Purity Analysis

For researchers, scientists, and professionals in drug development, the assurance of purity for starting materials and intermediates is a cornerstone of a robust and compliant process. This guide provides an in-depth technical comparison of a validated High-Performance Liquid Chromatography (HPLC) method for determining the purity of ethyl 2-chloro-2-(hydroxyimino)acetate, a key building block in the synthesis of various pharmaceutical compounds.[1][2] This document moves beyond a simple recitation of protocols to explain the scientific rationale behind the method development and validation choices, ensuring a thorough understanding of how to establish a reliable, stability-indicating assay.

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[3] This guide will compare a fully validated, robust HPLC method (Method A) with alternative, less-optimized approaches to illustrate the importance of each validation parameter. The experimental data presented, while hypothetical, is designed to be realistic and representative of what would be expected in a laboratory setting. All validation parameters are discussed in accordance with the International Council for Harmonisation (ICH) Q2(R1) and Q2(R2) guidelines.[4][5][6]

The Analyte: Ethyl 2-chloro-2-(hydroxyimino)acetate

Ethyl 2-chloro-2-(hydroxyimino)acetate is a polar molecule containing an oxime functional group.[2] The presence of the C=N double bond in the oxime group introduces the possibility of geometric (E/Z) isomerism. The method must be able to separate these isomers if they exist and are relevant to the quality of the material. Its polar nature can present challenges for retention on traditional reversed-phase HPLC columns.[7]

Method A: The Validated Stability-Indicating HPLC Method

This section details the optimized and validated HPLC method for the purity determination of ethyl 2-chloro-2-(hydroxyimino)acetate.

Chromatographic Conditions:

Parameter	Condition
Column	Polar-Endcapped C18, 150 mm x 4.6 mm, 3.5 µm
Mobile Phase	A: 0.1% Formic Acid in Water; B: Acetonitrile
Gradient	10-95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 220 nm
Injection Volume	5 µL
Sample Diluent	Acetonitrile/Water (50:50, v/v)

Rationale for Method Choices:

• Polar-Endcapped C18 Column: A standard C18 column often shows poor retention for highly polar analytes. A polar-endcapped column provides a secondary interaction mechanism, improving retention and peak shape for polar compounds like ethyl 2-chloro-2-(hydroxyimino)acetate.[8][9]

• Acidified Mobile Phase: The use of formic acid helps to suppress the ionization of any residual silanols on the column packing, leading to improved peak symmetry for the oxime.[10]

• UV Detection at 220 nm: While the chromophore in this molecule is not particularly strong, detection at a lower UV wavelength provides adequate sensitivity for the main analyte and expected impurities.

Method Validation and Comparison

The following sections detail the validation of Method A and compare its performance to alternative approaches.

Specificity and Forced Degradation

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[11][12] To demonstrate this, forced degradation studies are essential for a stability-indicating method.[13][14][15]

Experimental Protocol for Forced Degradation:

• Acid Hydrolysis: Dissolve 10 mg of ethyl 2-chloro-2-(hydroxyimino)acetate in 10 mL of 0.1 M HCl. Heat at 60 °C for 4 hours.

• Base Hydrolysis: Dissolve 10 mg of the analyte in 10 mL of 0.1 M NaOH. Keep at room temperature for 2 hours.

• Oxidative Degradation: Dissolve 10 mg of the analyte in 10 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid analyte to 105 °C for 48 hours.

• Photolytic Degradation: Expose a solution of the analyte to a light source providing both visible and UV light.

Comparison of Specificity:

Parameter	Method A (Polar-Endcapped C18)	Alternative Method (Standard C18)
Resolution between main peak and major degradant	> 2.0	< 1.5 (co-elution observed)
Peak Purity of main peak in stressed samples	Pass	Fail

Diagram: HPLC Method Validation Workflow

Caption: Interrelationship between core analytical method validation parameters.

Detection Limit (LOD) and Quantitation Limit (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Comparison of LOD and LOQ:

Parameter	Method A	Alternative Method (High Baseline Noise)
LOD	0.15 µg/mL	0.5 µg/mL
LOQ	0.5 µg/mL	1.5 µg/mL

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage. [7][16] Experimental Protocol for Robustness:

Intentionally vary parameters such as flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic).

Comparison of Robustness:

Varied Parameter	Method A (System Suitability)	Alternative Method (System Suitability)
Flow Rate +0.1 mL/min	Pass	Fail (Resolution < 1.5)
Column Temp -2 °C	Pass	Pass
% Organic +2%	Pass	Fail (Peak fronting)

Overall Comparison and Conclusion

This guide has demonstrated the critical importance of a thorough HPLC method validation for the purity analysis of ethyl 2-chloro-2-(hydroxyimino)acetate. Method A, developed with careful consideration of the analyte's properties and validated according to ICH guidelines, provides specific, linear, accurate, precise, sensitive, and robust results. In contrast, the alternative approaches, which represent common pitfalls in method development (e.g., incorrect column choice, suboptimal detection wavelength, unstable conditions), fail to meet the necessary criteria for a reliable analytical method.

For researchers and drug development professionals, the adoption of a fully validated, stability-indicating HPLC method is not merely a regulatory requirement but a fundamental aspect of ensuring the quality and safety of pharmaceutical products. The data presented herein clearly supports the superiority of a well-developed and rigorously validated analytical procedure.

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Comparative reaction kinetics of ethyl 2-chloro-2-(hydroxyimino)acetate in dipolar cycloadditions

A Comprehensive Guide to the Comparative Reaction Kinetics of Ethyl 2-Chloro-2-(hydroxyimino)acetate in Dipolar Cycloadditions

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth technical analysis of the comparative reaction kinetics of ethyl 2-chloro-2-(hydroxyimino)acetate in [3+2] dipolar cycloaddition reactions. This guide is structured to provide not just procedural steps, but a foundational understanding of the reaction dynamics, enabling researchers to rationally design and optimize the synthesis of isoxazoline and isoxazole heterocycles, which are crucial scaffolds in modern drug discovery and agrochemical development.

Introduction: The Significance of Ethoxycarbonylformonitrile Oxide in Heterocyclic Synthesis

Ethyl 2-chloro-2-(hydroxyimino)acetate is a vital and commercially available precursor for the in situ generation of ethoxycarbonylformonitrile oxide, a highly reactive 1,3-dipole.[1][2][3][4] The utility of this reagent lies in its ability to readily undergo [3+2] cycloaddition reactions with a wide array of dipolarophiles (e.g., alkenes and alkynes) to stereoselectively and regioselectively construct five-membered isoxazoline and isoxazole rings.[5][6] These heterocyclic motifs are prevalent in numerous biologically active compounds, making the understanding and control of their synthesis a paramount objective in medicinal and process chemistry.

The rate and efficiency of these cycloaddition reactions are profoundly influenced by the electronic and steric nature of the dipolarophile. A comprehensive understanding of the comparative reaction kinetics is therefore essential for predicting reaction outcomes, optimizing reaction conditions, and broadening the synthetic scope of this powerful transformation. This guide presents a systematic approach to comparing the reaction kinetics of ethoxycarbonylformonitrile oxide with various classes of dipolarophiles and provides a robust experimental framework for acquiring such kinetic data.

Theoretical Framework: Understanding Reactivity through Frontier Molecular Orbital (FMO) Theory

The reactivity and regioselectivity of 1,3-dipolar cycloadditions are well-rationalized by Frontier Molecular Orbital (FMO) theory.[7][8][9][10] This theory posits that the dominant interactions governing the reaction rate occur between the Highest Occupied Molecular Orbital (HOMO) of one reactant and the Lowest Unoccupied Molecular Orbital (LUMO) of the other. The smaller the energy gap (ΔE) between the interacting frontier orbitals, the faster the reaction.

1,3-dipolar cycloadditions can be classified into three types based on the relative energies of the dipole and dipolarophile frontier orbitals:

• Type I: The reaction is controlled by the HOMOdipole-LUMOdipolarophile interaction. This is typical for reactions with electron-deficient dipolarophiles.

• Type II: Both HOMOdipole-LUMOdipolarophile and HOMOdipolarophile-LUMOdipole interactions are significant.

• Type III: The reaction is governed by the HOMOdipolarophile-LUMOdipole interaction. This is common for reactions with electron-rich dipolarophiles.

Ethoxycarbonylformonitrile oxide, bearing an electron-withdrawing ester group, is expected to have a relatively low-lying LUMO, suggesting that its reactions with electron-rich alkenes will be particularly rapid (a Type III interaction). Conversely, reactions with electron-deficient alkenes will be governed by the HOMOdipole-LUMOdipolarophile gap (a Type I interaction).

Comparative Reaction Kinetics: A Proposed Study

To objectively compare the performance of ethoxycarbonylformonitrile oxide with various dipolarophiles, a standardized kinetic study is proposed. This study would involve reacting the in situ generated nitrile oxide with a representative set of alkenes under consistent reaction conditions and monitoring the reaction progress to determine the second-order rate constants (k2).

Selected Dipolarophiles for Comparative Study

The following classes of dipolarophiles are proposed to provide a comprehensive comparison:

• Electron-Rich Alkene: Styrene (a representative aromatic alkene)

• Electron-Poor Alkene: Ethyl acrylate (an α,β-unsaturated ester)[11][12][13]

• Sterically Hindered/Strained Alkene: Norbornene (a bicyclic alkene known for its high reactivity in cycloadditions)

Illustrative Comparative Kinetic Data

The following table presents a set of plausible, illustrative kinetic data for the proposed cycloaddition reactions. This data is based on the general principles of FMO theory and typical reaction rates for such transformations. It serves as a benchmark for what researchers might expect to find when conducting the experiments outlined in this guide.

Dipolarophile	Class	Proposed Second-Order Rate Constant (k₂) at 298 K [M⁻¹s⁻¹]	Proposed Activation Energy (Ea) [kJ/mol]	FMO Interaction Type
Styrene	Electron-Rich	8.5 x 10⁻³	45	Type III (HOMOdipolarophile-LUMOdipole)
Ethyl Acrylate	Electron-Poor	2.1 x 10⁻⁴	60	Type I (HOMOdipole-LUMOdipolarophile)
Norbornene	Strained	1.5 x 10⁻²	40	Type III (HOMOdipolarophile-LUMOdipole)

Note: The data in this table is illustrative and intended for comparative purposes within the context of this guide. Actual experimental values may vary.

Experimental Protocol: A Self-Validating System for Kinetic Analysis

This section provides a detailed, step-by-step methodology for determining the reaction kinetics of the 1,3-dipolar cycloaddition of in situ generated ethoxycarbonylformonitrile oxide with a selected dipolarophile. The protocol is designed as a self-validating system, with explanations for the causality behind experimental choices.

In Situ Generation of Ethoxycarbonylformonitrile Oxide

The nitrile oxide is generated in situ from ethyl 2-chloro-2-(hydroxyimino)acetate by dehydrochlorination using a mild base, such as triethylamine (Et₃N).[1] This method is advantageous as it avoids the isolation of the unstable and potentially hazardous nitrile oxide.

Figure 1: In situ generation of ethoxycarbonylformonitrile oxide.

Kinetic Monitoring by ¹H NMR Spectroscopy

¹H NMR spectroscopy is a powerful technique for real-time reaction monitoring, allowing for the direct observation of the consumption of reactants and the formation of products.[14][15][16]

Workflow for Kinetic Analysis using ¹H NMR:

Figure 2: Workflow for ¹H NMR-based kinetic monitoring.

Detailed Protocol:

• Preparation of Stock Solutions:

  • Prepare a stock solution of ethyl 2-chloro-2-(hydroxyimino)acetate in a deuterated solvent (e.g., CDCl₃).

  • Prepare a stock solution of the chosen dipolarophile (e.g., styrene) in the same deuterated solvent, containing a known concentration of an internal standard (e.g., 1,3,5-trimethoxybenzene). The internal standard is crucial for accurate quantification as its concentration remains constant throughout the reaction.

  • Prepare a stock solution of triethylamine in the same deuterated solvent.

• Reaction Setup and Initiation:

  • In a clean, dry NMR tube, combine the stock solutions of the dipolarophile/internal standard and ethyl 2-chloro-2-(hydroxyimino)acetate.

  • Place the NMR tube in the spectrometer and allow it to equilibrate to the desired temperature (e.g., 298 K).

  • Acquire a spectrum before the addition of the base to serve as the t=0 reference.

  • Initiate the reaction by adding the triethylamine stock solution to the NMR tube, quickly and carefully mixing the contents.

• Data Acquisition:

  • Immediately begin acquiring a series of ¹H NMR spectra at regular time intervals. Modern NMR spectrometers can be programmed to automate this process. The time interval should be chosen based on the expected reaction rate to ensure a sufficient number of data points are collected throughout the reaction.

• Data Processing and Analysis:

  • Process the acquired spectra (Fourier transform, phase correction, and baseline correction).

  • For each spectrum, integrate the signal corresponding to a characteristic proton of the dipolarophile and a signal from the internal standard.

  • Calculate the concentration of the dipolarophile at each time point using the following equation:

    [Dipolarophile]t = ([Internal Standard]initial × AreaDipolarophile) / AreaInternal Standard

• Determination of the Rate Constant:

  • The reaction is expected to follow pseudo-first-order kinetics with respect to the dipolarophile, as the concentration of the nitrile oxide can be considered constant in the initial phase of the reaction.

  • Plot ln([Dipolarophile]t) versus time (in seconds).

  • The slope of the resulting linear plot will be equal to -kobs (the observed pseudo-first-order rate constant).

  • The second-order rate constant (k₂) can then be calculated by dividing kobs by the initial concentration of the nitrile oxide precursor.

Causality Behind Experimental Choices

• Choice of Solvent: CDCl₃ is a common choice for NMR studies due to its good solubilizing properties and minimal interference in the spectral region of interest. However, the effect of solvent polarity on the reaction rate can be significant, and this protocol can be adapted to other deuterated solvents to study these effects.[17][18]

• Use of an Internal Standard: An internal standard is essential for accurate concentration measurements by NMR, as it corrects for variations in sample volume, spectrometer sensitivity, and relaxation delays.

• Pseudo-First-Order Conditions: By using a slight excess of the nitrile oxide precursor, the mathematics of the kinetic analysis are simplified, allowing for a straightforward determination of the rate constant from a linear plot.

• Temperature Control: Accurate temperature control is critical for kinetic studies, as reaction rates are highly dependent on temperature. The NMR spectrometer's variable temperature unit should be calibrated and stable throughout the experiment.

Conclusion

This guide provides a comprehensive framework for the comparative kinetic analysis of the 1,3-dipolar cycloaddition reactions of ethoxycarbonylformonitrile oxide. By understanding the theoretical underpinnings and employing the detailed experimental protocol provided, researchers can gain valuable insights into the factors that govern the reactivity of this important synthetic transformation. The ability to predict and control reaction rates is a cornerstone of efficient and rational chemical synthesis, and the methodologies outlined herein will empower researchers to harness the full potential of ethyl 2-chloro-2-(hydroxyimino)acetate as a precursor to valuable heterocyclic compounds.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 2-chloro-2-(hydroxyimino)acetate

For professionals in research and drug development, the integrity of our work is matched only by the rigor of our safety protocols. Handling novel or reactive compounds requires not just procedural knowledge, but a deep understanding of the chemical's nature. Ethyl 2-chloro-2-(hydroxyimino)acetate (CAS No. 14337-43-0) is a valuable reagent, but its chlorinated and oxime functionalities demand a stringent and informed approach to waste management. This guide provides a comprehensive, step-by-step protocol for its proper disposal, grounded in regulatory compliance and laboratory best practices.

Critical Safety Briefing: Immediate Hazard Recognition

Before handling or preparing for disposal, it is imperative to recognize that Ethyl 2-chloro-2-(hydroxyimino)acetate is not a benign substance. It is classified as a hazardous material, and its disposal is regulated. The primary directive is that this chemical must not be disposed of via standard trash or sewer systems.[1][2][3][4] As a chlorinated organic compound, it is resistant to degradation and poses a significant environmental risk.[3] All waste containing this compound must be collected, labeled, and transferred to a licensed hazardous waste disposal facility.[5][6]

Hazard Profile and Personal Protective Equipment (PPE)

Understanding the specific hazards is fundamental to selecting the correct PPE and implementing safe handling procedures. The causality is simple: proper containment and PPE are your primary defense against the chemical's inherent risks.

Table 1: Hazard Classification for Ethyl 2-chloro-2-(hydroxyimino)acetate

Hazard Classification	GHS Code	Signal Word	Description
Serious Eye Damage/Irritation	H318	Danger	Causes serious eye damage.[7][8][9]
Skin Corrosion/Irritation	H315	Warning	Causes skin irritation.[7][9]
Respiratory Sensitization	H334	Danger	May cause allergy or asthma symptoms or breathing difficulties if inhaled.[7][8][9]
Skin Sensitization	H317	Warning	May cause an allergic skin reaction.[5][8]
Specific Target Organ Toxicity (Single Exposure)	H335	Warning	May cause respiratory irritation.[9]

Mandatory PPE Protocol

• Eye/Face Protection: Wear chemical safety goggles and a face shield. The H318 classification indicates a risk of serious, irreversible eye damage upon contact.[5][8]

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Contaminated gloves must be disposed of as hazardous waste. This is crucial to prevent the skin irritation and potential allergic reactions noted in the hazard profile.[5][8]

• Respiratory Protection: All handling and disposal operations must be conducted within a certified chemical fume hood.[5][10] If engineering controls are inadequate or for spill response, a NIOSH-approved respirator with appropriate cartridges (e.g., N95 dust mask for solids) is required to mitigate the risk of respiratory sensitization.[8]

• Body Protection: Wear a lab coat, long pants, and closed-toe shoes. Ensure contaminated clothing is removed immediately and decontaminated before reuse or disposed of as hazardous waste.[5]

Step-by-Step Disposal Procedure

The guiding principle for disposal is waste segregation and containment at the point of generation. This protocol ensures compliance with EPA's Resource Conservation and Recovery Act (RCRA) and protects both laboratory personnel and the environment.

Step 1: Designate a Satellite Accumulation Area (SAA)

• Identify a specific location in the lab, at or near the point of waste generation, for collecting the waste.

• This area must be under the control of the operator and feature secondary containment (e.g., a chemical-resistant tray or tub) to capture any potential leaks.[6]

• The SAA should be clearly marked and located away from drains or sources of ignition.[6]

Step 2: Prepare the Hazardous Waste Container

• Select a container made of a material compatible with Ethyl 2-chloro-2-(hydroxyimino)acetate (e.g., a clean, empty glass or polyethylene bottle).

• The container must have a secure, screw-top lid. It must be kept closed at all times except when actively adding waste.[11]

• Affix a hazardous waste label to the container before adding any waste.

Step 3: Collect and Segregate Waste

• Solid Waste: Collect unadulterated solid Ethyl 2-chloro-2-(hydroxyimino)acetate, along with any grossly contaminated items (e.g., weigh boats, contaminated gloves, paper towels), directly into your pre-labeled solid waste container. Avoid creating dust.[10]

• Solution Waste: Collect solutions containing this compound in a pre-labeled liquid waste container. Do not mix with incompatible waste streams. This compound is incompatible with strong oxidizing agents and strong bases.[5] Mixing could cause a chemical reaction, leading to heat generation or gas evolution.

• Sharps Waste: Needles, syringes, or broken glass contaminated with the chemical must be placed in a designated, puncture-proof sharps container that is also labeled as hazardous chemical waste.[11]

Step 4: Complete the Hazardous Waste Label

• The label is a critical communication and compliance tool. It must be filled out completely and legibly.

• Generator Information: Fill in your name, lab location, and contact information.

• Contents: List all chemical constituents by their full name (no abbreviations) and their approximate percentages. For this waste stream, list "Ethyl 2-chloro-2-(hydroxyimino)acetate" and any solvents or other reagents present. The sum of all components must equal 100%.

• Hazard Identification: Mark the appropriate hazard boxes on the label (e.g., Irritant, Sensitizer, Health Hazard). This aligns with the GHS pictograms and ensures safe handling by waste management personnel.[12]

Waste Management Decision Workflow

The following diagram outlines the logical flow for managing waste streams containing Ethyl 2-chloro-2-(hydroxyimino)acetate.

Caption: Workflow for the safe segregation and disposal of Ethyl 2-chloro-2-(hydroxyimino)acetate waste.

Spill and Emergency Management

Accidents require immediate and correct action to mitigate harm.

• Minor Spill (Solid or Liquid in a Fume Hood):

  • Ensure your PPE is intact. Alert others in the immediate area.

  • For solids, carefully sweep or vacuum up the material and place it in the designated hazardous waste container.[10] Avoid creating dust.

  • For liquids, absorb the spill with an inert material (e.g., sand, vermiculite).

  • Collect the absorbent material and place it in the hazardous waste container.

  • Decontaminate the area with soap and water.

• Major Spill or Spill Outside a Fume Hood:

  • Evacuate the immediate area.

  • Alert laboratory personnel and contact your institution's Environmental Health & Safety (EHS) department or emergency response team immediately.

  • Prevent entry into the contaminated area.

• Personnel Exposure:

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[5][8]

  • Skin: Wash the affected area thoroughly with soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation or a rash develops.[5][8]

  • Inhalation: Move the affected person to fresh air. If they experience breathing difficulties or respiratory symptoms, seek immediate medical attention.[5][8]

By adhering to this comprehensive guide, laboratory professionals can ensure that the disposal of Ethyl 2-chloro-2-(hydroxyimino)acetate is managed safely, responsibly, and in full compliance with regulatory standards, thereby building a culture of safety that extends beyond the product itself.

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